2-(Difluoromethyl)cyclobutane-1-carboxylic acid

Core Science & Biosynthesis

A Technical Guide to 2-(Difluoromethyl)cyclobutane-1-carboxylic acid: Synthesis, Properties, and Applications in Medicinal Chemistry

This guide provides an in-depth exploration of 2-(Difluoromethyl)cyclobutane-1-carboxylic acid, a valuable building block for researchers and professionals in drug discovery and development. We will delve into its chemical identity, the scientific rationale for its use, detailed synthetic considerations, and robust analytical protocols to ensure its quality and integrity in research applications.

Core Chemical Identity

Positive identification of a chemical entity is the foundation of reproducible science. 2-(Difluoromethyl)cyclobutane-1-carboxylic acid exists as stereoisomers, and it is crucial to distinguish between them. The trans isomer is commercially available and has a registered CAS number.

Identifier	Data	Source
Compound Name	trans-2-(Difluoromethyl)cyclobutane-1-carboxylic acid	AChemBlock[1]
CAS Number	2307752-00-5	AChemBlock[1]
Molecular Formula	C₆H₈F₂O₂	AChemBlock[1]
Molecular Weight	150.12 g/mol	AChemBlock[1]
IUPAC Name	rel-(1R,2R)-2-(difluoromethyl)cyclobutane-1-carboxylic acid	AChemBlock[1]
SMILES	O=C([C@H]1CC1)O	AChemBlock[1]
MDL Number	MFCD30737575	AChemBlock[1]

Note: While a general CAS number 1421601-68-4 exists for the unspecified isomer "2-(difluoromethyl)cyclobutane-1-carboxylic acid," specificity is key in research.[2]

The Scientific Rationale: Why Use This Building Block?

The strategic incorporation of fluorinated motifs and strained ring systems is a cornerstone of modern medicinal chemistry. The 2-(difluoromethyl)cyclobutane-1-carboxylic acid scaffold offers a compelling combination of properties that address common challenges in drug design.

The Role of the Difluoromethyl Group: The difluoromethyl (CHF₂) group serves as a versatile bioisostere. It can act as a lipophilic hydrogen bond donor, mimicking hydroxyl or thiol groups but with significantly altered electronic properties and metabolic stability. Its strong electron-withdrawing nature modulates the acidity (pKa) of the adjacent carboxylic acid, influencing its binding interactions and pharmacokinetic profile.[3][4][5]

The Advantage of the Cyclobutane Ring: The cyclobutane core provides a rigid, three-dimensional scaffold. Unlike flexible alkyl chains, this strained ring system can lock a molecule into a specific conformation, potentially increasing binding affinity for a biological target. This rigidity, or high Fsp³ character, is also frequently associated with improved metabolic stability and reduced off-target toxicity.[4]

The logical relationship between these structural features and their desired effects in drug discovery is outlined below.

Caption: Logic diagram illustrating the benefits of the title compound in drug design.

Synthesis and Mechanistic Considerations

Proposed Synthetic Workflow:

Caption: Proposed synthetic workflow for the target compound.

Experimental Protocol (Hypothetical)

Expertise & Causality: This protocol is based on analogous transformations. The choice of a selective reduction is critical to form the diol, which is then mono-protected. This is a common strategy to differentiate two identical functional groups. The subsequent oxidation to an aldehyde is necessary to create the electrophilic center for the key difluoromethylation step. A deprotection followed by a final oxidation yields the target carboxylic acid.

Step 1: Selective Reduction of cis-Cyclobutane-1,2-dicarboxylic acid

• To a solution of cis-cyclobutane-1,2-dicarboxylic acid (1.0 eq) in anhydrous THF under an inert atmosphere (N₂), add Borane-THF complex (BH₃·THF, ~2.2 eq) dropwise at 0 °C.

• Allow the reaction to warm to room temperature and stir for 16 hours.

• Carefully quench the reaction by the slow addition of methanol, followed by 1M HCl.

• Extract the aqueous phase with ethyl acetate. The combined organic layers are washed with brine, dried over anhydrous Na₂SO₄, and concentrated under reduced pressure to yield the crude diol, which can be purified by column chromatography.

Step 2: Mono-protection of the Diol

• Dissolve the diol (1.0 eq) in anhydrous DCM with triethylamine (1.1 eq).

• Add tert-Butyldimethylsilyl chloride (TBDMS-Cl, 1.05 eq) portion-wise at 0 °C.

• Monitor the reaction by TLC. The goal is to maximize the formation of the mono-protected product.

• Upon completion, quench with saturated aqueous NH₄Cl and extract with DCM. Purify by column chromatography to isolate the mono-protected alcohol.

Step 3: Oxidation to the Aldehyde

• Prepare a Swern oxidation system by adding oxalyl chloride to anhydrous DCM at -78 °C, followed by DMSO.

• Add the mono-protected alcohol (1.0 eq) in DCM dropwise.

• After stirring, add triethylamine and allow the reaction to warm to room temperature.

• Work up the reaction with water and extract with DCM. The crude aldehyde is purified by chromatography.

Step 4: Difluoromethylation

• Caution: Fluorinating agents are hazardous. Use appropriate PPE and a fume hood.

• Dissolve the aldehyde (1.0 eq) in anhydrous DCM at -78 °C.

• Slowly add Diethylaminosulfur trifluoride (DAST, ~2.5 eq).

• Allow the reaction to slowly warm to room temperature and stir overnight.

• Carefully quench with saturated aqueous NaHCO₃. Extract with DCM, dry, and purify the resulting protected difluoromethyl intermediate.

Step 5: Deprotection and Final Oxidation

• Dissolve the protected intermediate in THF and add Tetrabutylammonium fluoride (TBAF, 1.1 eq). Stir until TLC indicates complete deprotection.

• Purify the resulting alcohol by chromatography.

• Dissolve the purified alcohol in acetone and cool to 0 °C. Add Jones reagent dropwise until a persistent orange color is observed.

• Quench with isopropanol, filter, and extract the product into ethyl acetate.

• Purify the final product, trans-2-(Difluoromethyl)cyclobutane-1-carboxylic acid, by chromatography or recrystallization.

Quality Control and Self-Validating Protocols

To ensure the identity and purity of the synthesized compound, a multi-technique analytical approach is mandatory.

Technique	Expected Result	Causality/Interpretation
¹H NMR	Complex multiplets for cyclobutane protons. A characteristic triplet of doublets for the -CHF₂ proton (due to H-F and H-H coupling). A downfield singlet for the carboxylic acid proton.	Provides a map of the proton environment, confirming the core structure and the presence of the CHF₂ group.
¹⁹F NMR	A doublet of triplets corresponding to the two equivalent fluorine atoms, coupled to the geminal proton and vicinal cyclobutane protons.	Directly confirms the presence and electronic environment of the fluorine atoms, a key feature of the molecule.
¹³C NMR	A triplet for the -CHF₂ carbon (due to C-F coupling). A peak for the carbonyl carbon (~170-180 ppm). Multiple peaks for the cyclobutane ring carbons.	Confirms the carbon skeleton and the attachment of the difluoromethyl group.
Mass Spec (HRMS)	Accurate mass measurement should match the theoretical mass of the molecular ion [M-H]⁻ or [M+Na]⁺.	Provides an unambiguous determination of the molecular formula, validating the elemental composition.
Purity (HPLC)	A single major peak (>95%) on a reverse-phase column with an appropriate method (e.g., C18 column, water/acetonitrile gradient with 0.1% TFA).	Quantifies the purity of the compound, ensuring it is suitable for subsequent biological assays where impurities could confound results.

This comprehensive analytical package forms a self-validating system. A compound that satisfies all these criteria can be used with a high degree of confidence in its structure and purity.

References

• Demchuk, O. P., & Grygorenko, O. O. (2023). The Synthesis and Acid-base Properties of α-(Fluoromethyl)- and α-(Difluoromethyl)-substituted Cyclobutane Building Blocks. Journal of Organic and Pharmaceutical Chemistry, 21(2), 3–9. [Link]

• Demchuk, O. P., & Grygorenko, O. O. (2023). The Synthesis and Acid-base Properties of α-(Fluoromethyl)- and α-(Difluoromethyl)-substituted Cyclobutane Building Blocks. ResearchGate. [Link]

• Demchuk, O. P., & Grygorenko, O. O. (2023). The Synthesis and Acid-base Properties of α-(Fluoromethyl)- and α-(Difluoromethyl)-substituted Cyclobutane Building Blocks. JNAS. [Link]

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thermodynamic stability of difluoromethylated cyclobutane scaffolds

An In-Depth Technical Guide to the Thermodynamic Stability of Difluoromethylated Cyclobutane Scaffolds

Authored by a Senior Application Scientist

Abstract

The strategic incorporation of fluorinated motifs into molecular scaffolds is a cornerstone of modern medicinal chemistry, offering a powerful tool to modulate physicochemical and pharmacokinetic properties.[1] Among these, the cyclobutane ring, a strained yet stable sp³-rich framework, has gained significant traction as a versatile bioisostere.[2][3] This guide provides an in-depth exploration of the thermodynamic stability of cyclobutane scaffolds functionalized with a difluoromethyl (CHF₂) group. We will dissect the intricate interplay of ring strain, conformational preferences, and the unique stereoelectronic effects imparted by the CHF₂ moiety. This document serves as a technical resource for researchers, scientists, and drug development professionals, offering both foundational principles and actionable experimental and computational protocols to assess and predict the stability of these valuable chemical entities.

The Cyclobutane Scaffold: A Balance of Strain and Stability

Unlike the virtually strain-free cyclohexane, the cyclobutane ring possesses significant inherent strain energy, estimated at approximately 110 kJ/mol (26.3 kcal/mol).[4][5] This strain is a composite of two primary factors:

• Angle Strain: The ideal sp³ bond angle is 109.5°. A planar cyclobutane would impose rigid 90° angles, creating substantial deviation and strain. To mitigate this, the ring adopts a non-planar, puckered or "butterfly" conformation.[6][7] This puckering slightly reduces the C-C-C bond angles to around 88°, which, while still strained, is energetically favorable.[7]

• Torsional Strain: A planar conformation would force all C-H bonds on adjacent carbons into a fully eclipsed arrangement, introducing significant torsional strain. The puckered conformation staggers these bonds, relieving a portion of this eclipsing strain.[7]

The thermodynamic stability of any substituted cyclobutane is therefore a direct consequence of how substituents influence this delicate balance between angle and torsional strain.

Caption: Planar vs. Puckered Conformations of Cyclobutane.

Table 1: Comparative Strain Energies of Common Cycloalkanes

This table highlights the unique energetic position of the cyclobutane ring.

Cycloalkane	Strain Energy (kcal/mol)	Strain Energy (kJ/mol)	Reference(s)
Cyclopropane	27.5	115	[4]
Cyclobutane	26.3	110	[4][5]
Cyclopentane	6.2	26.0	[4]
Cyclohexane	~0	~0	[5]

The Difluoromethyl Group: A Unique Modulator of Stability

The introduction of a difluoromethyl (CHF₂) group onto the cyclobutane scaffold has profound consequences for its thermodynamic stability. The CHF₂ group is a fascinating substituent; its properties are intermediate between a methyl (CH₃) and a trifluoromethyl (CF₃) group, and it can act as a bioisostere for hydroxyl (OH) or thiol (SH) groups due to its ability to act as a hydrogen bond donor.[8][9]

Electronic Effects

The two highly electronegative fluorine atoms exert a strong electron-withdrawing inductive effect, which can alter the acidity and basicity of proximal functional groups.[10][11] This electronic perturbation influences intramolecular non-covalent interactions, which in turn affects conformational preferences and overall thermodynamic stability.

Conformational Preferences: Axial vs. Equatorial

For a monosubstituted cyclobutane, the substituent can occupy one of two primary positions in the puckered ring: axial or equatorial. The thermodynamic stability of the molecule is dictated by the energetic balance of this conformational equilibrium.

• Axial (ax): The substituent is oriented roughly perpendicular to the "plane" of the ring.

• Equatorial (eq): The substituent is oriented roughly within the "plane" of the ring.

The preference for axial versus equatorial placement is governed by a complex interplay of sterics and stereoelectronic effects. While larger groups typically favor the less crowded equatorial position to minimize steric strain, fluorine-containing groups can exhibit a preference for the axial position.[12][13] This is often attributed to hyperconjugative effects, where interactions between the C-F σ* antibonding orbital and adjacent C-H or C-C bonding orbitals can stabilize the axial conformer. Computational analysis suggests that for cis-isomeric CHF₂-substituted cyclobutanes, a synclinal (gauche) orientation of the C-F and α-C-H bonds is prevalent, influencing the molecule's overall conformation and properties.[14]

Caption: Conformational equilibrium in 1-difluoromethylcyclobutane.

Experimental Assessment of Thermodynamic Stability

Direct measurement of thermodynamic parameters is essential for validating computational models and understanding the real-world behavior of these scaffolds.

Differential Scanning Calorimetry (DSC)

DSC is a powerful thermoanalytical technique that directly measures the heat flow associated with thermal transitions in a material as a function of temperature.[15][16] It provides quantitative data on melting temperature (Tm), enthalpy (ΔH), and heat capacity (Cp), which are direct indicators of thermodynamic stability.[17][18]

DSC is a first-principles technique that measures heat absorption directly, making it universally applicable without reliance on spectroscopic changes.[16] By comparing the thermal profiles of different isomers or analogs, one can rank their relative thermodynamic stabilities. A higher melting temperature and a larger enthalpy of fusion generally correlate with a more stable crystalline lattice and stronger intermolecular interactions.

• Sample Preparation:

  • Accurately weigh 3-5 mg of the purified difluoromethylated cyclobutane compound into a standard aluminum DSC pan.

  • Record the exact mass to four decimal places.

  • Hermetically seal the pan to prevent sublimation or decomposition during heating.

• Instrument Setup & Calibration:

  • Use a calibrated Differential Scanning Calorimeter. Calibration is typically performed with high-purity standards like indium and tin.[15]

  • Prepare an empty, sealed aluminum pan as the reference.[15]

  • Place the sample pan and reference pan into the DSC cell.

• Thermal Program:

  • Equilibrate the cell at a starting temperature well below the expected melting point (e.g., 25 °C).

  • Ramp the temperature at a constant, linear rate (e.g., 10 °C/min) to a final temperature well above the melting transition.[15]

  • Maintain an inert atmosphere by purging the cell with nitrogen gas (50 mL/min) to prevent oxidative degradation.

• Data Acquisition & Analysis:

  • Record the differential heat flow between the sample and reference as a function of temperature.

  • The resulting plot is a thermogram. An endothermic peak represents the melting of the sample.

  • From the thermogram, determine:

    • Onset Temperature & Peak Temperature (Tm): The temperature at which melting begins and the temperature at the peak maximum, respectively.

    • Enthalpy of Fusion (ΔH_fus): Integrate the area under the melting peak. This value represents the energy required to break the crystal lattice.

Caption: Experimental workflow for DSC-based stability analysis.

Variable-Temperature Nuclear Magnetic Resonance (VT-NMR) Spectroscopy

VT-NMR is an indispensable tool for studying dynamic processes, including the conformational equilibria of molecules in solution.[19][20] By acquiring NMR spectra at different temperatures, one can observe changes in chemical shifts and coupling constants that reflect the shifting populations of the axial and equatorial conformers.

While DSC provides data on bulk, solid-state stability, VT-NMR offers insights into the thermodynamics of conformational changes in the solution phase, which is often more relevant to biological activity. The relative populations of conformers at equilibrium can be used to calculate the Gibbs free energy difference (ΔG) between them.

Computational Prediction of Thermodynamic Stability

Computational chemistry provides a powerful, predictive framework for assessing the relative stabilities of different conformers before they are synthesized. Density Functional Theory (DFT) is a widely used method for obtaining accurate energetic and structural information.[21]

Computational modeling allows for the rapid, in-silico evaluation of numerous structures. It can elucidate the underlying electronic and steric factors that govern conformational preferences, providing a rationale for observed stabilities and guiding synthetic efforts toward more stable scaffolds.

• Structure Generation:

  • Build 3D models of both the axial and equatorial conformers of the difluoromethylated cyclobutane using molecular modeling software.

• Geometry Optimization:

  • Perform a full geometry optimization for each conformer. This process finds the lowest energy structure (the most stable geometry) for each starting conformation.

  • Methodology: A common and reliable level of theory is B3LYP with a Pople-style basis set such as 6-31G(d).

• Frequency Calculation:

  • Perform a frequency calculation on each optimized structure.

  • Causality: This step is critical for two reasons:

    • It confirms that the optimized structure is a true energy minimum (i.e., no imaginary frequencies).

    • It calculates the zero-point vibrational energy (ZPVE) and provides thermal corrections to the electronic energy, yielding thermodynamic values like enthalpy (H) and Gibbs free energy (G).

• Energy Comparison:

  • Compare the calculated Gibbs free energies (G) of the axial and equatorial conformers.

  • The conformer with the lower free energy is the thermodynamically more stable isomer. The difference, ΔG, quantifies this stability preference.

Caption: Workflow for computational analysis of conformational stability.

Conclusion: A Synergistic Approach to Stability Analysis

The is a critical parameter that influences their synthetic accessibility, shelf-life, and ultimately, their behavior in biological systems. A comprehensive understanding requires a synergistic approach, combining direct experimental measurement with insightful computational modeling. DSC provides robust data on bulk thermal stability, while VT-NMR elucidates solution-phase conformational dynamics. DFT calculations complete the picture by offering a predictive, atomistic-level understanding of the structural and electronic factors at play. By leveraging these methodologies, researchers in drug discovery can make more informed decisions, accelerating the design and development of novel therapeutics built upon these promising fluorinated scaffolds.[22]

References

• Differential Scanning Calorimetry — A Method for Assessing the Thermal Stability and Conform
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• Differential scanning calorimetry. (n.d.). Wikipedia.
• Practical Use of Differential Scanning Calorimetry for Thermal Stability Hazard Evaluation. (2019, August 15).
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• The Synthesis and Acid-base Properties of α-(Fluoromethyl)- and α-(Difluoromethyl)-substituted Cyclobutane Building Blocks. (2023, August 30). Journal of Organic and Pharmaceutical Chemistry.
• The Synthesis and Acid-base Properties of α-(Fluoromethyl)- and α-(Difluoromethyl)-substituted Cyclobutane Building Blocks. (2023, April 18). JNAS.
• Differential scanning calorimetry as a tool for protein folding and stability. (2012, September 27). Moodle@Units.
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• CF3-Cyclobutanes: Synthesis, Properties, and Evaluation as a Unique tert-Butyl Group Analogue. (2024, November 11). JACS Au.
• Difluoromethylene cyclobutyl sulfonium salts: versatile reagents for chemodivergent synthesis of difluoroalkylated cyclobutenes and cyclobutanes. (2025, August 12). PMC.
• A Computational Study of Vicinal Fluorination in 2,3-Difluorobutane: Implications for Conformational Control in Alkane Chains. (2025, August 6).
• Research on Efficient Combination Strategies of Fluorine and Oxygen-Containing Cyclobutane in Molecular Building Block Design. (2026, January 7).
• Synthesis and Physicochemical Properties of Functionalized cis-2-((Fluoro)alkyl)cyclobutanes. (2025, September 15). PubMed.
• The Synthesis and Acid-base Properties of α-(Fluoromethyl)- and α-(Difluoromethyl)-substituted Cyclobutane Building Blocks. (2023, April 18).
• Synthesis of CHF2-Containing Heterocycles through Oxy-difluoromethylation Using Low-Cost 3D Printed PhotoFlow Reactors. (2024, January 8). Organic Letters.
• CF2H: a fascinating group for application in drug development enabling modulation of many molecular properties. (n.d.). PMC.
• Biocatalytic strategy for the highly stereoselective synthesis of CHF2-containing trisubstituted cyclopropanes. (n.d.). PMC.
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An In-depth Technical Guide to the Conformational Analysis of 2-(Difluoromethyl)cyclobutane-1-carboxylic acid

Prepared for: Researchers, Scientists, and Drug Development Professionals

Abstract

The three-dimensional conformation of a molecule is a critical determinant of its biological activity, governing interactions with target proteins and influencing pharmacokinetic properties. This guide provides a comprehensive technical overview of the conformational analysis of 2-(difluoromethyl)cyclobutane-1-carboxylic acid, a molecule combining the structurally significant cyclobutane ring with two influential functional groups: a difluoromethyl (CHF2) group and a carboxylic acid. The puckered nature of the cyclobutane scaffold, coupled with the unique stereoelectronic properties of the CHF2 group and the hydrogen-bonding capabilities of the carboxylic acid, creates a complex conformational landscape. This document outlines the theoretical principles driving conformational preference, details a robust computational workflow for in-silico analysis, and describes key experimental techniques for validation. By integrating computational and experimental data, researchers can achieve a validated understanding of the molecule's conformational ensemble, providing crucial insights for rational drug design and optimization.

Introduction: The Strategic Importance of Conformational Analysis

In modern drug discovery, understanding a molecule's shape is not merely an academic exercise; it is a cornerstone of rational design. The specific arrangement of atoms in three-dimensional space dictates how a ligand fits into a protein's binding pocket, influencing affinity, selectivity, and ultimately, therapeutic effect. The title compound, 2-(difluoromethyl)cyclobutane-1-carboxylic acid, serves as an exemplary case study, featuring three key structural motifs whose interplay defines its conformational behavior.

• The Cyclobutane Scaffold: Unlike planar aromatic rings, the four-membered cyclobutane ring is inherently strained. To alleviate both angle strain (deviation from the ideal 109.5° tetrahedral angle) and torsional strain (eclipsing interactions between adjacent substituents), the ring adopts a non-planar, "puckered" conformation.[1][2][3] This puckering creates distinct axial and equatorial positions for substituents, profoundly impacting their spatial relationships.[4] The energy barrier to ring inversion is relatively low, meaning that multiple conformations can coexist in equilibrium.[4]

• The Difluoromethyl (CHF2) Group: The CHF2 group is a valuable bioisostere in medicinal chemistry, often used to replace hydroxyl (-OH) or thiol (-SH) groups.[5][6] Its introduction can enhance metabolic stability and increase lipophilicity, improving membrane permeability.[5] Crucially, unlike the trifluoromethyl (-CF3) group, the CHF2 group possesses an acidic proton and can act as a hydrogen bond donor, a property that can be pivotal for target engagement.[7][8][9]

• The Carboxylic Acid (-COOH) Group: As a ubiquitous functional group in pharmaceuticals, the carboxylic acid is a potent hydrogen bond donor and acceptor. It can engage in critical interactions with biological targets and influence a molecule's solubility and transport properties. Its orientation relative to the cyclobutane ring and the CHF2 group can be stabilized or destabilized by intramolecular interactions, such as hydrogen bonding.

The central challenge is to elucidate how these three components—the puckered ring, the stereoelectronically active CHF2 group, and the interactive carboxylic acid—collectively determine the preferred low-energy conformations of the molecule.

Theoretical Principles & Conformational Driving Forces

The conformational landscape of 2-(difluoromethyl)cyclobutane-1-carboxylic acid is governed by a delicate balance of several competing energetic factors.

• Ring Puckering and Strain: The equilibrium geometry of the cyclobutane ring is a compromise between minimizing angle strain (which favors a planar structure) and torsional strain (which favors a puckered geometry).[10] The puckered conformation leads to two distinct substituent positions: axial (perpendicular to the approximate plane of the ring) and equatorial (pointing away from the ring). Generally, bulkier substituents prefer the more sterically accessible equatorial position to avoid unfavorable 1,3-diaxial interactions.[4]

• Stereoelectronic Effects: The fluorine atoms in the CHF2 group are highly electronegative, creating strong stereoelectronic effects. Hyperconjugation, the interaction between a filled bonding orbital (like a C-H or C-C σ-bond) and an adjacent empty anti-bonding orbital (like a C-F σ*-bond), can stabilize specific conformations.[11] These effects, particularly the gauche effect, can favor conformations that might seem sterically hindered but are electronically stabilized.[11]

• Intramolecular Hydrogen Bonding: A key consideration is the potential for intramolecular hydrogen bonding. This can occur between the acidic proton of the carboxylic acid and one of the electronegative fluorine atoms of the CHF2 group, or between the acidic proton of the CHF2 group and the carbonyl oxygen of the carboxylic acid.[8] The formation of such a bond can lock the molecule into a specific conformation, significantly lowering its energy. The strength of these interactions depends on the geometry of the resulting pseudo-ring.[12]

• Dipole-Dipole Interactions: The highly polarized C-F and C=O bonds create significant local dipoles. The overall molecular conformation will tend to minimize the repulsion between these dipoles.

Computational Methodology: A Phased Approach

A robust computational strategy is essential for systematically exploring the potential energy surface of the molecule. This involves a multi-step process that balances computational cost with accuracy.

Computational Workflow

The following workflow provides a systematic path from initial structure generation to a refined understanding of the conformational ensemble.

Caption: Computational workflow for conformational analysis.

Detailed Protocol

Step 1: Initial Structure Generation

• Action: Build both the cis and trans isomers of 2-(difluoromethyl)cyclobutane-1-carboxylic acid using a molecular editor.

• Causality: The relative orientation of the two substituents is a primary determinant of the conformational space. Both diastereomers must be analyzed independently.

Step 2: Conformational Search

• Action: Perform a systematic or stochastic conformational search using a computationally inexpensive method like a molecular mechanics force field (e.g., MMFF94).[13] Methods like the Low-Mode Search (LMOD) are particularly effective for ring systems.[13]

• Causality: This initial, broad search is designed to identify a wide range of possible low-energy conformations without the high computational cost of quantum mechanics. It efficiently samples the puckering of the ring and the rotation of the substituent groups.

Step 3: Quantum Mechanical Optimization

• Action: Take the unique, low-energy conformers (e.g., within 10-15 kcal/mol of the global minimum) from the molecular mechanics search and perform full geometry optimization and frequency calculations using Density Functional Theory (DFT). A common and effective functional/basis set combination is B3LYP/6-31G*.[14][15]

• Causality: DFT provides a much more accurate description of the electronic structure, including stereoelectronic and hyperconjugative effects that are poorly handled by classical force fields.[16] Frequency calculations confirm that the optimized structures are true energy minima (no imaginary frequencies).

• Trustworthiness: To model the solution-phase environment, a Polarizable Continuum Model (PCM) should be included to account for the influence of the solvent on conformational equilibria.

Step 4: Data Analysis and Presentation

• Action: Analyze the optimized geometries to determine key parameters such as ring puckering angles, dihedral angles, and the presence of intramolecular hydrogen bonds. Calculate the relative energies (ΔE and ΔG) of all stable conformers.

• Causality: This analysis reveals the structural features that stabilize the preferred conformations. The relative Gibbs free energies (ΔG) are used to calculate the predicted equilibrium population of each conformer at a given temperature via the Boltzmann distribution.

Table 1: Hypothetical Computational Results for trans-2-(Difluoromethyl)cyclobutane-1-carboxylic acid

Conformer ID	Relative Energy (ΔG, kcal/mol)	Population (%)	Puckering Angle (°)	H-bond (O-H···F) distance (Å)	Key Dihedral Angle (H-C1-C2-H) (°)
trans-A	0.00	75.3	28.5	2.15	155.2
trans-B	0.85	20.1	29.1	-	-35.8
trans-C	1.95	4.6	25.4	-	148.9

Experimental Validation: Grounding Theory in Reality

Computational models provide powerful predictions, but they must be validated by experimental data. A combination of spectroscopic techniques is required to build a self-validating system where theoretical predictions and experimental observations converge.

Experimental Workflow

Caption: Experimental workflow for conformational validation.

Key Experimental Protocols

A. Nuclear Magnetic Resonance (NMR) Spectroscopy NMR is the most powerful technique for studying molecular conformation in solution.[17][18]

• ¹H and ¹⁹F NMR - Vicinal Coupling Constants (³J):

  • Principle: The magnitude of the through-bond coupling constant between two vicinal nuclei (e.g., ³JHH or ³JHF) is dependent on the dihedral angle between them, a relationship described by the Karplus equation.[19][20][21] Large couplings are typically observed for anti-periplanar (≈180°) arrangements, while small couplings are seen for syn-clinal or gauche (≈60-90°) arrangements.

  • Protocol:

    • Dissolve 5-10 mg of the purified sample in a suitable deuterated solvent (e.g., CDCl3, DMSO-d6).

    • Acquire high-resolution 1D ¹H and ¹⁹F spectra to accurately measure the chemical shifts and coupling constants.

    • Use 2D experiments like COSY to unambiguously assign proton-proton connectivities.

  • Self-Validation: The experimentally measured J-values are averaged over all conformations present in solution. These values can be compared to the Boltzmann-averaged J-values predicted from the computational analysis. A strong correlation between the experimental and calculated values validates the computed conformational ensemble.

• Nuclear Overhauser Effect (NOE) Spectroscopy:

  • Principle: NOE (or ROESY for small molecules) experiments detect through-space interactions between nuclei that are close to each other (< 5 Å), regardless of their bonding connectivity.

  • Protocol:

    • Acquire a 2D NOESY or ROESY spectrum with an appropriate mixing time (e.g., 300-500 ms).

    • Look for cross-peaks between protons. For example, an NOE between a proton on C1 and a proton on C3 would indicate a cis relationship and provide strong evidence for a specific puckered conformation.

  • Self-Validation: The presence or absence of specific NOE correlations can be directly compared to the inter-proton distances in the computationally derived low-energy conformers, providing a direct check on the predicted geometries.

B. Vibrational Spectroscopy (Infrared/Raman)

• Principle: The frequency of molecular vibrations, particularly stretching frequencies, is sensitive to the chemical environment. Intramolecular hydrogen bonding weakens the O-H bond of the carboxylic acid, causing its stretching frequency (νO-H) to shift to a lower wavenumber (a "red shift") and broaden compared to the free, non-bonded O-H stretch.

• Protocol:

  • Acquire an IR spectrum of the sample in a non-polar solvent (e.g., CCl4) at various concentrations.

  • Analyze the region between 3000-3600 cm⁻¹. The presence of a concentration-independent band at a lower frequency is strong evidence for an intramolecular hydrogen bond.

• Self-Validation: The observation of an intramolecular hydrogen bond experimentally corroborates computational predictions that identify such interactions as a key stabilizing feature.

Conclusion: Synthesizing a Unified Model

The conformational analysis of 2-(difluoromethyl)cyclobutane-1-carboxylic acid is a multi-faceted challenge that requires a synergistic application of theoretical and experimental methods. Computational chemistry provides a detailed map of the potential energy surface, identifying the likely low-energy conformers and quantifying their relative stabilities. This theoretical framework, however, must be rigorously tested against experimental reality. NMR spectroscopy provides precise data on dihedral angles and spatial proximities in solution, while vibrational spectroscopy can confirm the presence of key intramolecular interactions.

By integrating these approaches, researchers can build a high-confidence, self-validating model of the molecule's conformational behavior. This detailed understanding is invaluable for drug development professionals, enabling them to rationalize structure-activity relationships (SAR), predict binding modes, and guide the design of next-generation therapeutics with improved potency and optimized physicochemical properties.

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A Technical Guide to the Conformational Landscape of Difluoromethylated Cyclobutanes

Authored for Researchers, Scientists, and Drug Development Professionals

Executive Summary

The cyclobutane motif, a strained yet conformationally dynamic four-membered ring, has garnered significant interest in medicinal chemistry as a bioisosteric replacement for more flexible or sterically demanding groups.[1][2] Its utility is profoundly enhanced when functionalized with fluorine-containing substituents, which can modulate physicochemical properties and biological activity. This guide provides an in-depth analysis of the difluoromethyl (CF2H) group's role in governing the conformational preferences of the cyclobutane ring. We will explore the nuanced interplay of stereoelectronic effects—primarily the gauche effect and hyperconjugation—and sterics, which dictate the puckering of the ring and the axial-equatorial equilibrium of the substituent. By synthesizing computational insights with experimental validation techniques, this document serves as a comprehensive resource for rationally designing and analyzing CF2H-functionalized cyclobutane scaffolds in modern drug discovery and materials science.

The Dynamic World of Cyclobutanes: A Conformational Primer

The Puckered Nature of the Cyclobutane Ring

Contrary to a planar representation, the cyclobutane ring is not flat. The strain inherent in a four-membered ring is partially alleviated by puckering, leading to a non-planar, butterfly-like conformation.[3] This puckering creates two distinct substituent positions: axial and equatorial. The energy barrier to ring-flipping, which interconverts these positions, is typically low, resulting in a dynamic equilibrium between two puckered conformers. The precise geometry of the puckered ring is defined by the puckering angle, which quantifies the deviation from planarity.[4]

Significance of Conformational Control in Medicinal Chemistry

The three-dimensional shape of a molecule is paramount to its biological function, governing interactions with protein targets. Locking a molecule into a specific, bioactive conformation can significantly enhance potency and selectivity.[1] The cyclobutane scaffold provides a valuable tool for achieving this conformational restriction.[1][2] Understanding how substituents influence the ring's conformational equilibrium is therefore critical for the rational design of novel therapeutics.

The Difluoromethyl Group: A Unique Stereoelectronic Modulator

The difluoromethyl (CF2H) group is a fascinating substituent, often considered a bioisostere of hydroxyl, thiol, or amine groups due to its ability to act as a hydrogen bond donor.[5][6] Its influence on molecular conformation, however, stems from a unique combination of steric and powerful stereoelectronic effects.

Stereoelectronic Profile of the CF2H Moiety

The high electronegativity of the two fluorine atoms creates strong C-F bond dipoles and renders the CF2H group strongly electron-withdrawing. This polarization is central to its stereoelectronic influence. The key interactions to consider are:

• The Gauche Effect: This is a well-established phenomenon where a conformation with adjacent polar bonds in a gauche (approximately 60° dihedral angle) orientation is favored over the anti (180°) conformation.[7][8] This counterintuitive preference is driven by stabilizing hyperconjugative interactions.[7][8][9]

• Hyperconjugation: This involves the delocalization of electrons from a filled bonding orbital (σ) to an adjacent empty antibonding orbital (σ*). In the context of the CF2H group, the most significant interactions are σC-H → σC-F and σC-C → σC-F.[7][10] These interactions are highly dependent on the dihedral angle between the participating bonds, being maximal at 180° (anti-periplanar).

Table 1: Comparison of Alkyl and Fluoroalkyl Substituent Properties

Substituent	van der Waals Radius (Å)	Electronegativity (Pauling Scale)	Key Stereoelectronic Effect
Methyl (-CH3)	2.0	2.55 (C)	Weak σC-H → σC-C hyperconjugation
Difluoromethyl (-CF2H)	~1.35 (F)	3.98 (F)	Strong Gauche Effect, σC-H → σC-F hyperconjugation
Trifluoromethyl (-CF3)	~1.35 (F)	3.98 (F)	Anomeric effects, strong inductive withdrawal

Core Analysis: CF2H Group's Influence on Cyclobutane Conformation

The conformational preference of a difluoromethyl-substituted cyclobutane is a delicate balance between minimizing steric strain and maximizing stabilizing stereoelectronic interactions.

Dictating Puckering: The Axial vs. Equatorial Equilibrium

For monosubstituted cyclobutanes, the substituent can occupy either an axial or an equatorial position. The equatorial position is generally favored for bulky groups to minimize steric clashes (1,3-diaxial interactions). However, for the CF2H group, stereoelectronic forces can counteract this steric preference.

Computational and experimental studies on related fluorinated cycloalkanes have shown that fluorine-containing substituents can have a surprising preference for the axial position.[11][12] This is often attributed to stabilizing hyperconjugative interactions between the C-F bonds and the ring's C-C or C-H bonds.

Specifically for a CF2H-cyclobutane, the conformational equilibrium is governed by the following key interactions:

• Gauche Interactions: A synclinal (gauche) orientation between a C-F bond of the CF2H group and a vicinal C-C bond of the cyclobutane ring is stabilizing.[1] This interaction is present in both axial and equatorial conformers but the specific geometry of the puckered ring will determine its strength.

• Hyperconjugative Stabilization: The most powerful stabilizing hyperconjugative interaction occurs when a ring σ orbital is anti-periplanar to a C-F σ* orbital.

  • In the equatorial conformer , the σC-H bond of the CF2H group can align anti-periplanar to a ring C-C bond, leading to a stabilizing σC-H → σ*C-C interaction.

  • In the axial conformer , the C-C bonds of the ring are positioned to allow for potentially stabilizing σC-C → σ*C-F interactions. The relative stability will depend on the precise puckering angle and which interaction provides the greater net stabilization.

While a definitive preference requires specific experimental or high-level computational data for difluoromethylcyclobutane itself, analysis of related systems suggests that the gauche effect stabilization of the C-F bonds with the ring C-C bonds often plays a decisive role.[1][10] This frequently leads to a favored conformation where the CF2H group adopts a specific rotational state to maximize these gauche interactions.

Experimental Validation: Probing Conformation

Theoretical models must be validated by experimental data. High-resolution Nuclear Magnetic Resonance (NMR) spectroscopy and X-ray crystallography are the primary tools for elucidating the conformational preferences of substituted cyclobutanes.

High-Resolution NMR Spectroscopy

NMR spectroscopy, particularly the analysis of proton-proton (¹H-¹H) and proton-fluorine (¹H-¹⁹F) coupling constants, provides a time-averaged picture of the conformational equilibrium in solution.[13][14]

• Vicinal Coupling Constants (³JHH): The magnitude of the coupling constant between vicinal protons is described by the Karplus equation, which relates ³JHH to the dihedral angle between the protons. By measuring these couplings around the ring, one can deduce the ring's puckering and the preferred orientation of the substituent.

• Long-Range Coupling Constants (⁴JHH): In cyclobutanes, four-bond couplings are also conformationally dependent. Notably, a large ⁴J(eq-eq) coupling (around 5 Hz) and a near-zero ⁴J(ax-ax) coupling can be used to determine the axial/equatorial preference.[13]

• Nuclear Overhauser Effect (NOE): NOE experiments measure through-space proximity between nuclei. Strong NOEs between the CF2H proton and the axial protons at the C3 position would be indicative of an equatorial CF2H group.

Experimental Protocol: Conformational Analysis via NMR

• Sample Preparation: Dissolve a high-purity sample of the difluoromethyl-substituted cyclobutane in a suitable deuterated solvent (e.g., CDCl₃, Acetone-d₆).

• Data Acquisition: Acquire high-resolution 1D ¹H and ¹⁹F spectra, as well as 2D experiments like COSY (to identify coupled protons) and NOESY (to identify through-space interactions).

• Spectral Analysis: Fully assign the proton spectrum. Accurately measure all relevant vicinal (³JHH) and long-range (⁴JHH) coupling constants.[13]

• Computational Modeling: Perform DFT calculations (e.g., at the B3LYP/6-311+G** level) to obtain the optimized geometries and relative energies of the axial and equatorial conformers.[15] Calculate the expected NMR coupling constants for each static conformer.

• Equilibrium Determination: Use the experimentally observed, time-averaged coupling constants to calculate the mole fractions of the axial (Xa) and equatorial (Xe) conformers using the following equation: J_obs = X_e * J_e + X_a * J_a (Where J_obs is the observed coupling, and J_e and J_a are the calculated couplings for the pure equatorial and axial conformers, respectively).

• Free Energy Calculation: Determine the free energy difference (ΔG) between the conformers using the equation: ΔG = -RT ln(K_eq), where K_eq = Xe / Xa.

X-ray Crystallography

X-ray crystallography provides an unambiguous snapshot of the molecule's conformation in the solid state. This method can definitively determine the puckering angle and the substituent's position (axial or equatorial).[4] While this does not provide information about the dynamic equilibrium in solution, it offers a precise geometric benchmark for validating computational models.

Implications in Drug Design and Materials Science

The ability of the CF2H group to subtly yet powerfully control the conformation of the cyclobutane ring has significant practical implications.

• Scaffold Rigidity and Pre-organization: By favoring a specific puckered conformation, the CF2H group can pre-organize the other substituents on the cyclobutane ring into a well-defined spatial arrangement. This is highly advantageous in drug design for optimizing ligand-receptor binding and reducing the entropic penalty upon binding.

• Modulation of Physicochemical Properties: The introduction of the CF2H group impacts lipophilicity (LogP) and acidity/basicity (pKa).[1][16] These properties are critical for a drug candidate's absorption, distribution, metabolism, and excretion (ADME) profile. Conformational changes induced by the CF2H group can further influence these properties by altering the molecule's solvent-exposed surface area and the orientation of polar groups.

• Vectorial Display of Functionality: The rigid, puckered nature of the CF2H-cyclobutane scaffold allows for the precise vectorial presentation of pharmacophoric elements, enabling more targeted interactions with biological macromolecules.

Conclusion and Future Outlook

The difluoromethyl group is not merely a passive substituent on a cyclobutane ring; it is an active director of its three-dimensional structure. Through a sophisticated interplay of hyperconjugative and gauche effects, the CF2H group exerts significant control over the ring's puckering and the substituent's axial-equatorial preference. A thorough understanding of these stereoelectronic principles, validated by rigorous experimental techniques like NMR spectroscopy and X-ray crystallography, is essential for scientists seeking to leverage this unique structural motif. As the demand for sp³-rich, conformationally constrained scaffolds continues to grow in medicinal chemistry, the difluoromethyl-cyclobutane unit is poised to become an increasingly valuable tool for the design of next-generation therapeutics and advanced materials.

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Protocols & Analytical Methods

Application Note: Stereoselective Preparation of 2-(Difluoromethyl)cyclobutane-1-carboxylic Acid

This Application Note is written for researchers in medicinal chemistry and process development. It details the stereoselective synthesis of trans-2-(Difluoromethyl)cyclobutane-1-carboxylic acid , a valuable bioisostere for lipophilic carboxylic acids and a conformationally restricted building block.

Abstract & Strategic Value

The introduction of a difluoromethyl (

) group onto a cyclobutane ring significantly alters the physicochemical profile of the parent molecule. Acting as a lipophilic hydrogen bond donor (via the polarized C–H bond), the moiety serves as a bioisostere for alcohols, thiols, and hydroxamic acids, while the cyclobutane core provides rigid vector orientation.

This protocol details the stereoselective synthesis of the trans-isomer via a robust deoxofluorination strategy. Unlike direct [2+2] cycloadditions with fluorinated alkenes—which often suffer from poor regioselectivity and hazardous handling of gaseous reagents—this route utilizes stable, commercially available 1,2-dicarboxylates. This ensures defined stereochemistry and scalability.

Key Advantages of This Protocol

• Stereochemical Integrity: Starts from defined trans-dicarboxylates, avoiding difficult diastereomeric separations later.

• Scalability: Avoids high-pressure gaseous fluorinated olefins.

• Safety: optimized deoxofluorination conditions to mitigate the risks of DAST/Deoxo-Fluor reagents.

Retrosynthetic Analysis & Pathway

The synthetic logic relies on the stepwise reduction and functionalization of trans-cyclobutane-1,2-dicarboxylic acid dimethyl ester. The critical transformation is the nucleophilic fluorination of the aldehyde intermediate using Morpholinosulfur trifluoride (Morph-DAST), which offers a better safety profile than neat DAST.

Reaction Workflow (Graphviz)

Figure 1: Step-wise synthetic workflow for the target scaffold.

Detailed Experimental Protocols

Stage 1: Mono-reduction to trans-Methyl 2-(hydroxymethyl)cyclobutane-1-carboxylate

Objective: Desymmetrization of the diester to the alcohol-ester.

• Reagents: trans-Cyclobutane-1,2-dicarboxylic acid dimethyl ester (10.0 g, 58 mmol),

  (2.0 M in THF), Anhydrous THF, Methanol.

• Procedure:

  • Dissolve the diester (10.0 g) in anhydrous THF (100 mL) under

    atmosphere. Cool to 0 °C.

  • Add

    (29 mL, 1.0 equiv) dropwise over 30 minutes. Critical: Control exotherm.

  • Allow the mixture to warm to room temperature (RT) and stir for 4 hours. Monitor by TLC (EtOAc/Hexane 1:1) for the disappearance of diester and appearance of the polar alcohol spot.

  • Quench: Cool to 0 °C. Carefully add MeOH (10 mL) followed by saturated aqueous

    .

  • Workup: Extract with EtOAc (

    mL). Wash combined organics with brine, dry over , and concentrate.

  • Purification: Flash column chromatography (Gradient: 20% to 50% EtOAc in Hexanes).

  • Target Yield: 65–75% (approx. 5.5–6.5 g).

Stage 2: Oxidation to trans-Methyl 2-formylcyclobutane-1-carboxylate

Objective: Preparation of the aldehyde substrate for fluorination.

• Reagents: Oxalyl chloride, DMSO,

  , .

• Procedure:

  • Cool a solution of oxalyl chloride (1.2 equiv) in

    to -78 °C.

  • Add DMSO (2.4 equiv) dropwise. Stir for 15 min.

  • Add the alcohol from Stage 1 (dissolved in minimal

    ) dropwise. Stir for 45 min at -78 °C.

  • Add

    (5.0 equiv). Stir for 10 min at -78 °C, then warm to 0 °C over 30 min.

  • Workup: Quench with water. Extract with

    . Wash with 1M HCl (to remove amine), then .

  • Note: The aldehyde is potentially unstable. Use immediately in Stage 3 without extensive purification if purity is >90% by NMR.

Stage 3: Deoxofluorination (The Critical Step)

Objective: Conversion of aldehyde to difluoromethyl group. Safety Warning: Deoxofluorination reagents can release HF and are thermally sensitive. Do not heat closed vessels.

• Reagents: Morpholinosulfur trifluoride (Morph-DAST) or Deoxo-Fluor®, Anhydrous

  .

• Procedure:

  • Place the aldehyde (1.0 equiv) in a Teflon or polyethylene flask (glass can etch, though borosilicate is acceptable for short times). Dissolve in anhydrous

    (0.2 M).

  • Cool to 0 °C.

  • Add Morph-DAST (1.5 equiv) dropwise.

  • Allow to warm to RT and stir for 12–16 hours.

  • Quench (Critical): Cool to 0 °C. Dropwise addition into saturated aqueous

    . Do not add water to the reaction mixture; add the reaction mixture to the bicarbonate solution slowly.

  • Workup: Extract with

    . Dry over .

  • Purification: Flash chromatography (10% EtOAc in Hexanes). The product is less polar than the aldehyde.

  • Data Check: Look for the characteristic triplet in

    NMR ( ppm, Hz) and doublet in NMR.

Stage 4: Hydrolysis to Final Acid

• Reagents: LiOH

  , THF/Water (3:1).

• Procedure:

  • Dissolve the fluorinated ester in THF/Water.

  • Add LiOH (2.0 equiv). Stir at RT for 4 hours.

  • Acidify to pH 2 with 1M HCl.

  • Extract with EtOAc. Concentrate to yield the target acid.

Analytical Data Summary

Parameter	Value / Observation	Notes
NMR	-115 to -125 ppm (approx)	Appears as a doublet of doublets or multiplets depending on ring coupling.
NMR ( )	5.7 – 6.0 ppm ( Hz)	Characteristic large geminal H-F coupling.
Stereochemistry	trans ( Hz)	cis isomers typically show larger coupling constants ( Hz) in cyclobutanes, though 2D NOESY is required for confirmation.
Physical State	White solid or colorless oil	Low melting point solid is common for these acids.

Troubleshooting & Expert Insights

Stereochemical Stability

• Issue: Epimerization at the C-1 position (alpha to carbonyl) can occur during the basic hydrolysis step (Stage 4).

• Solution: The trans-isomer is generally the thermodynamic product. If the cis-isomer is required, avoid strong bases and high temperatures; enzymatic hydrolysis (e.g., Pig Liver Esterase) may be necessary. However, for the trans-target described here, LiOH is safe as it favors the thermodynamic product.

Deoxofluorination Failure[1]

• Observation: Black tar formation or elimination to the alkene (vinyl fluoride).

• Root Cause: The cyclobutane ring strain combined with the Lewis acidity of DAST can trigger ring contraction or elimination.

• Correction: If Morph-DAST fails, switch to XtalFluor-E with

  as a promoter. This reagent system is less Lewis acidic and minimizes elimination side products.

Isolation of Volatiles[2]

• Risk: The intermediate aldehyde and the final difluoromethyl ester can be volatile.

• Protocol: Do not evaporate to dryness under high vacuum at high temperatures. Keep bath temperature

  °C.

References

• Mykhailiuk, P. K. (2021).[1] 3-Fluoroalkyl (CF3, CHF2, CH2F) Cyclobutane-Derived Building Blocks for Medicinal Chemistry: Synthesis and Physicochemical Properties. ResearchGate.[2]

• Grygorenko, O. O., et al. (2023).[3][4][5][6] The Synthesis and Acid-base Properties of α-(Fluoromethyl)- and α-(Difluoromethyl)-substituted Cyclobutane Building Blocks. Journal of Organic and Pharmaceutical Chemistry.[7]

• Lal, G. S., et al. (1999).[8] Bis(2-methoxyethyl)aminosulfur trifluoride (Deoxo-Fluor reagent): A new deoxofluorinating agent. Journal of Organic Chemistry.[4][8]

• Ma, J., et al. (2020). A Selective Synthesis of 2,2-Difluorobicyclo[1.1.1]pentane Analogs. Organic Process Research & Development.

Sources

• 1. CF3-Cyclobutanes: Synthesis, Properties, and Evaluation as a Unique tert-Butyl Group Analogue - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Synthesis of gem-Difluorocyclobutanes: Organolanthanum Enabled Synthesis and Divergent Catalytic Functionalization of gem-Difluorocyclobutanols - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Difluoromethylene cyclobutyl sulfonium salts: versatile reagents for chemodivergent synthesis of difluoroalkylated cyclobutenes and cyclobutanes - PMC [pmc.ncbi.nlm.nih.gov]
• 5. The Synthesis and Acid-base Properties of α-(Fluoromethyl)- and α-(Difluoromethyl)-substituted Cyclobutane Building Blocks | Journal of Organic and Pharmaceutical Chemistry [ophcj.nuph.edu.ua]
• 6. jnas.nbuv.gov.ua [jnas.nbuv.gov.ua]
• 7. researchgate.net [researchgate.net]
• 8. Fluoroalkane synthesis by fluorination or substitution [organic-chemistry.org]

Application Notes and Protocols for Amide Coupling Reactions Using 2-(Difluoromethyl)cyclobutane-1-carboxylic Acid

Introduction: The Significance of the Difluoromethylcyclobutane Moiety in Modern Drug Discovery

The incorporation of fluorine atoms into drug candidates is a widely employed strategy in medicinal chemistry to modulate key pharmacokinetic and physicochemical properties such as metabolic stability, lipophilicity, and binding affinity. The difluoromethyl group (CHF2) is of particular interest as it can act as a bioisostere for hydroxyl or thiol groups, potentially forming hydrogen bonds and engaging in favorable dipole-dipole interactions with biological targets. When combined with a strained cyclobutane ring, a valuable saturated bioisostere for phenyl rings, the 2-(difluoromethyl)cyclobutane-1-carboxylic acid scaffold emerges as a compelling building block for creating novel chemical entities with unique three-dimensional structures.

However, the successful incorporation of this building block via amide bond formation is not trivial. The inherent properties of this substrate—namely the steric hindrance imposed by the cyclobutane ring and the electronic effects of the adjacent difluoromethyl group—present distinct challenges to this otherwise routine transformation. This document provides a detailed guide for researchers, offering insights and robust protocols for the effective amide coupling of 2-(difluoromethyl)cyclobutane-1-carboxylic acid.

Key Scientific Considerations for Coupling 2-(Difluoromethyl)cyclobutane-1-carboxylic Acid

The primary challenges in the amide coupling of this substrate stem from two main factors:

• Steric Hindrance: The rigid, four-membered cyclobutane ring adjacent to the carboxyl group can sterically impede the approach of both the activating agent and the incoming amine nucleophile. This often leads to sluggish or incomplete reactions with standard coupling protocols.[1]

• Electronic Effects: The strongly electron-withdrawing difluoromethyl group increases the acidity of the carboxylic acid proton.[2][3] While this might seem beneficial, it can also decrease the nucleophilicity of the corresponding carboxylate, potentially slowing the initial activation step with coupling reagents.

Overcoming these hurdles requires a careful selection of coupling reagents and reaction conditions designed to maximize the formation of a highly reactive acylating intermediate, thereby driving the reaction to completion. The following protocols have been designed to address these specific challenges.

Protocol 1: High-Efficiency Coupling Using Uronium/Aminium Salt Reagents (HATU)

Uronium/aminium salt-based reagents, such as HATU, are renowned for their high efficiency and rapid reaction rates, even with sterically hindered substrates.[4][5] HATU promotes the formation of a highly reactive OAt-active ester, which is less prone to racemization and readily undergoes aminolysis.[4] This makes it a first-line choice for challenging couplings.

Rationale for Method Selection

HATU is particularly well-suited for this substrate due to its ability to rapidly generate a highly activated intermediate, minimizing the impact of the reduced nucleophilicity of the carboxylate. The use of a non-nucleophilic organic base like diisopropylethylamine (DIPEA) is crucial to prevent unwanted side reactions.[4]

Detailed Experimental Protocol

• Reagent Preparation: In a clean, dry flask under an inert atmosphere (N2 or Ar), dissolve 2-(difluoromethyl)cyclobutane-1-carboxylic acid (1.0 eq) in an anhydrous aprotic solvent (e.g., DMF or DCM, 0.1–0.5 M).

• Addition of Amine and Base: Add the desired amine (1.0–1.2 eq) to the solution, followed by the addition of DIPEA (2.0–3.0 eq).

• Activation and Coupling: In a separate vial, dissolve HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxide hexafluorophosphate) (1.1–1.2 eq) in a minimal amount of the same anhydrous solvent. Add the HATU solution dropwise to the reaction mixture at room temperature.

• Reaction Monitoring: Stir the reaction at room temperature. Monitor the progress by TLC or LC-MS. Reactions are typically complete within 1-4 hours. For particularly hindered amines, the reaction temperature may be gently elevated to 40-50 °C.

• Work-up and Purification:

  • Dilute the reaction mixture with ethyl acetate or another suitable organic solvent.

  • Wash the organic layer sequentially with 5% aqueous citric acid, saturated aqueous NaHCO3, and brine.

  • Dry the organic layer over anhydrous Na2SO4, filter, and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography on silica gel.

Workflow and Mechanism Diagram

Caption: HATU-mediated amide coupling workflow.

Protocol 2: Carbodiimide-Mediated Coupling with Additives (EDC/HOBt)

Carbodiimide reagents, such as 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC), are widely used due to their cost-effectiveness and the water-soluble nature of their urea byproduct, which simplifies purification.[6][7] The inclusion of an additive like 1-Hydroxybenzotriazole (HOBt) is critical to suppress side reactions (e.g., N-acylurea formation) and minimize racemization by forming an intermediate HOBt-active ester.[1][8]

Rationale for Method Selection

This method offers a practical and economical alternative to uronium salts. While potentially slower than HATU, the EDC/HOBt system is robust and reliable. For a sterically hindered acid like 2-(difluoromethyl)cyclobutane-1-carboxylic acid, the formation of the HOBt ester intermediate is key to achieving a successful outcome.[9] A study on other multi-substituted cyclobutanes showed that EDC can be effective, though yields may be lower than with reagents like HBTU, purification is often simpler.[10]

Detailed Experimental Protocol

• Reagent Preparation: In a clean, dry flask, dissolve 2-(difluoromethyl)cyclobutane-1-carboxylic acid (1.0 eq) and HOBt (1.1 eq) in an anhydrous aprotic solvent (e.g., DMF or CH2Cl2).

• Addition of Amine: Add the amine (1.0–1.2 eq) to the solution, followed by a tertiary amine base such as DIPEA or N-methylmorpholine (NMM) (1.5–2.0 eq).

• Initiation of Coupling: Cool the mixture to 0 °C in an ice bath. Add solid EDC hydrochloride (1.2–1.5 eq) portion-wise over 5-10 minutes.

• Reaction Progression: Remove the ice bath and allow the reaction to warm to room temperature. Stir for 12–24 hours, monitoring by TLC or LC-MS.

• Work-up and Purification:

  • If using CH2Cl2, filter the reaction mixture to remove any precipitated urea byproduct. If using DMF, proceed to aqueous work-up.

  • Dilute with a suitable organic solvent (e.g., ethyl acetate).

  • Wash the organic phase with 1 M HCl (or 5% citric acid), saturated aqueous NaHCO3, and brine.

  • Dry the organic layer over anhydrous Na2SO4, filter, and concentrate in vacuo.

  • Purify the residue via flash column chromatography.

Mechanism Overview

Caption: EDC/HOBt reaction pathway.

Protocol 3: Acyl Fluoride Formation for Maximizing Reactivity

For exceptionally challenging couplings involving sterically demanding substrates or poorly nucleophilic amines, converting the carboxylic acid to a highly reactive acyl fluoride intermediate can be a superior strategy.[11] Acyl fluorides are less sensitive to moisture than acyl chlorides and exhibit excellent reactivity.[12] This can be achieved in a one-pot procedure using a modern deoxyfluorinating agent.

Rationale for Method Selection

This approach decouples the activation of the carboxylic acid from the aminolysis step. The small size of the fluoride leaving group minimizes steric hindrance at the reaction center, which is advantageous for the cyclobutane substrate. Reagents like Pentafluoropyridine (PFP) or Bis(tetramethylene)fluoroformamidinium hexafluorophosphate (BTFFH) allow for the mild, in situ generation of the acyl fluoride, which can then be reacted with the amine.[11][13]

Detailed Experimental Protocol (Using PFP)

• Acyl Fluoride Formation (Activation):

  • To a solution of 2-(difluoromethyl)cyclobutane-1-carboxylic acid (1.0 eq) in an anhydrous solvent like THF or MeCN, add a suitable base such as triethylamine (Et3N) or DIPEA (2.2 eq).

  • Add Pentafluoropyridine (PFP) (1.1 eq) to the mixture.

  • Stir at room temperature for 1-2 hours to allow for the complete formation of the acyl fluoride. This can be monitored by 19F NMR if desired.[11]

• Amidation:

  • Add the amine (1.1 eq) to the reaction mixture containing the in situ generated acyl fluoride.

  • Continue stirring at room temperature. For less nucleophilic amines, the reaction may require heating to 60–80 °C.[11]

  • Monitor the reaction for completion by TLC or LC-MS (typically 2–16 hours).

• Work-up and Purification:

  • Upon completion, concentrate the reaction mixture under reduced pressure.

  • Redissolve the residue in ethyl acetate and perform a standard aqueous workup (wash with dilute acid, bicarbonate solution, and brine).

  • Dry the organic layer, concentrate, and purify by flash chromatography.

Conceptual Workflow

Caption: One-pot acyl fluoride/amidation workflow.

Summary of Recommended Coupling Conditions

Method	Coupling Reagent	Additive	Base	Typical Conditions	Advantages	Considerations
Uronium Salt	HATU (1.1 eq)	None	DIPEA (2-3 eq)	DMF or DCM, RT, 1-4 h	High efficiency, fast reactions, good for hindered substrates.[4]	Higher cost, potential for guanidinylation side reaction with primary amines if addition order is incorrect.[14]
Carbodiimide	EDC·HCl (1.2-1.5 eq)	HOBt (1.1 eq)	DIPEA/NMM (1.5-2 eq)	DCM or DMF, 0°C to RT, 12-24 h	Cost-effective, water-soluble byproduct simplifies workup.[7]	Slower reaction times, risk of N-acylurea formation without additive.[8]
Acyl Fluoride	PFP (1.1 eq) or BTFFH (1.1 eq)	None	Et3N/DIPEA (2.2 eq)	MeCN or THF, RT to 80°C, 2-16 h	Excellent for very hindered systems and poor nucleophiles, minimizes steric clash.[11][13]	Requires specific fluorinating agents, may require heating.

References

• Le, N. N. D. (2021). Exploring Amide Coupling Reagents for Multi-Substituted Cyclobutane Synthesis. California State Polytechnic University, Pomona. Available at: [Link][6][10]

• Aapptec. (n.d.). Coupling Reagents. Retrieved from Aapptec Peptides. Available at: [Link][8]

• Chemistry Steps. (2023). Amides from Carboxylic Acids-DCC and EDC Coupling. Available at: [Link][7]

• Demchuk, O. P., & Grygorenko, O. O. (2023). The Synthesis and Acid-base Properties of α-(Fluoromethyl)- and α-(Difluoromethyl)-substituted Cyclobutane Building Blocks. Journal of Organic and Pharmaceutical Chemistry, 21(2), 3-9. Available at: [Link][2]

• Subiros-Funosas, A., et al. (2012). A comparative study of amide-bond forming reagents in aqueous media. Tetrahedron Letters, 53(38), 5159-5162. Available at: [Link][15]

• HepatoChem, Inc. (n.d.). Amide coupling reaction in medicinal chemistry. Coupling reagents. Available at: [Link][1][16]

• Demchuk, O. P., & Grygorenko, O. O. (2023). The Synthesis and Acid-base Properties of α-(Fluoromethyl)- and α-(Difluoromethyl)-substituted Cyclobutane Building Blocks. ResearchGate. Available at: [Link][3]

• Wang, X., et al. (2021). Deoxyfluorination of Carboxylic Acids with CpFluor: Access to Acyl Fluorides and Amides. Organic Letters, 23(5), 1764–1768. Available at: [Link][12]

• El-Faham, A., & Albericio, F. (2011). Peptide Coupling Reagents, More than a Letter Soup. Chemical Reviews, 111(11), 6557–6602. Available at: [Link][14]

• Thomson, B. J., et al. (2021). Carboxylic Acid Deoxyfluorination and One-Pot Amide Bond Formation Using Pentafluoropyridine (PFP). Organic Letters, 23(15), 5949–5953. Available at: [Link][11]

• Fisher Scientific. (n.d.). Amide Synthesis. Available at: [Link][9]

• Valeur, E., & Bradley, M. (2009). Amide bond formation: beyond the myth of coupling reagents. Chemical Society Reviews, 38(2), 606-631. Available at: [Link]

Sources

• 1. hepatochem.com [hepatochem.com]
• 2. The Synthesis and Acid-base Properties of α-(Fluoromethyl)- and α-(Difluoromethyl)-substituted Cyclobutane Building Blocks | Journal of Organic and Pharmaceutical Chemistry [ophcj.nuph.edu.ua]
• 3. researchgate.net [researchgate.net]
• 4. chempep.com [chempep.com]
• 5. Peptide Coupling Reagents Guide [sigmaaldrich.com]
• 6. scholarworks.calstate.edu [scholarworks.calstate.edu]
• 7. Amides from Carboxylic Acids-DCC and EDC Coupling - Chemistry Steps [chemistrysteps.com]
• 8. peptide.com [peptide.com]
• 9. Lab Reporter [fishersci.co.uk]
• 10. Exploring Amide Coupling Reagents for Multi-Substituted Cyclobutane Synthesis | ScholarWorks [scholarworks.calstate.edu]
• 11. Carboxylic Acid Deoxyfluorination and One-Pot Amide Bond Formation Using Pentafluoropyridine (PFP) - PMC [pmc.ncbi.nlm.nih.gov]
• 12. sioc.cas.cn [sioc.cas.cn]
• 13. pdf.benchchem.com [pdf.benchchem.com]
• 14. people.uniurb.it [people.uniurb.it]
• 15. luxembourg-bio.com [luxembourg-bio.com]
• 16. Synthesis of amide derivatives for electron deficient amines and functionalized carboxylic acids using EDC and DMAP and a catalytic amount of HOBt as the coupling reagents - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: Strategic Derivatization of 2-(Difluoromethyl)cyclobutane-1-carboxylic Acid for Library Synthesis

Introduction: The Rising Prominence of Fluorinated Cyclobutane Scaffolds in Medicinal Chemistry

In the landscape of modern drug discovery, the quest for novel molecular scaffolds that confer advantageous physicochemical and pharmacological properties is relentless. Among the saturated carbocycles, the cyclobutane motif has emerged as a particularly valuable scaffold.[1][2] Its inherent ring strain results in a puckered, three-dimensional conformation that is more rigid than larger cycloalkanes, offering a unique spatial arrangement for pharmacophoric elements.[2] This conformational restriction can lead to enhanced binding affinity and selectivity for biological targets.

The strategic incorporation of fluorine atoms into drug candidates is a well-established strategy to modulate properties such as metabolic stability, lipophilicity, and binding interactions. The difluoromethyl group (CHF₂), in particular, is of growing interest as it can act as a lipophilic hydrogen bond donor, serving as a bioisostere for hydroxyl, thiol, or amino groups. The combination of a cyclobutane core with a difluoromethyl substituent, as in 2-(difluoromethyl)cyclobutane-1-carboxylic acid, presents a compelling building block for the synthesis of compound libraries aimed at exploring new chemical space.

This guide provides a detailed technical overview and actionable protocols for the derivatization of 2-(difluoromethyl)cyclobutane-1-carboxylic acid. The focus is on robust and versatile reactions—amide bond formation and esterification—that are amenable to parallel synthesis and the generation of diverse chemical libraries for screening and lead optimization.

Core Derivatization Strategies: A Workflow for Library Generation

The carboxylic acid functional group of the title compound is the primary handle for diversification. The two most direct and widely utilized derivatization pathways in library synthesis are amide bond formation and esterification. These reactions allow for the introduction of a wide array of chemical functionalities, enabling a systematic exploration of structure-activity relationships (SAR).

Figure 1: General workflow for the library synthesis starting from 2-(Difluoromethyl)cyclobutane-1-carboxylic acid.

Part 1: Amide Library Synthesis via Parallel Amidation

Amide bond formation is arguably the most frequently utilized reaction in medicinal chemistry.[1] The robustness of the amide bond and the vast commercial availability of diverse amines make this an ideal strategy for library generation. For a substrate like 2-(difluoromethyl)cyclobutane-1-carboxylic acid, the choice of coupling reagent is critical to ensure high conversion and minimize side reactions. The steric hindrance imparted by the 2-substituent may influence reaction rates.

Choosing the Right Coupling Reagent: A Comparative Overview

Several classes of coupling reagents are available, each with its own mechanism and optimal conditions. The selection depends on the scale of the reaction, the nature of the amine, and purification considerations.

Coupling Reagent Class	Examples	Mechanism of Action	Key Considerations
Carbodiimides	EDC, DCC, DIC	Forms a highly reactive O-acylisourea intermediate.[3]	EDC: Water-soluble byproducts, easy purification. Good for general library synthesis.[4][5]
Uronium/Aminium Salts	HBTU, HATU, HCTU	Forms an activated ester (e.g., HOBt or HOAt ester) in situ.[1]	HATU: Very efficient, especially for hindered substrates or poorly nucleophilic amines. Can be more expensive.
Phosphonium Salts	PyBOP, PyAOP	Similar to uronium salts, forms an activated ester.	Generally very effective but can be less atom-economical.

For library synthesis, EDC (1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide) in combination with an additive like HOBt (Hydroxybenzotriazole) or OxymaPure® is a cost-effective and highly efficient choice with easy purification of byproducts. For more challenging couplings involving electron-deficient or sterically hindered amines, a uronium salt like HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate) is recommended.

Protocol 1.1: EDC/Oxyma Mediated Parallel Amide Synthesis

This protocol is designed for a 96-well plate format, suitable for generating a diverse amide library.

Materials:

• 2-(Difluoromethyl)cyclobutane-1-carboxylic acid (Stock solution in DMF, 0.2 M)

• Amine library (Stock solutions in DMF, 0.25 M)

• EDC (1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide hydrochloride)

• OxymaPure® (Ethyl cyanohydroxyiminoacetate)

• N,N-Diisopropylethylamine (DIPEA)

• N,N-Dimethylformamide (DMF), anhydrous

• 96-well reaction block with sealing mat

Procedure:

• Reagent Preparation:

  • Prepare a "Coupling Cocktail" solution in anhydrous DMF containing EDC (1.2 equivalents relative to the carboxylic acid) and OxymaPure® (1.2 equivalents). For a 0.1 mmol scale reaction, this would be 23 mg EDC·HCl and 17 mg OxymaPure® per mL of DMF.

  • Prepare a DIPEA solution in anhydrous DMF (4.0 equivalents).

• Reaction Setup (per well):

  • To each well of the 96-well block, add 500 µL of the 2-(difluoromethyl)cyclobutane-1-carboxylic acid stock solution (0.1 mmol).

  • Add 500 µL of the desired amine stock solution from the library (0.125 mmol, 1.25 eq).

  • Add 25 µL of the DIPEA solution (0.4 mmol).

  • Initiate the reaction by adding 500 µL of the freshly prepared Coupling Cocktail.

• Reaction and Work-up:

  • Seal the reaction block securely with a sealing mat.

  • Agitate the block on an orbital shaker at room temperature (20-25°C) for 16-24 hours.

  • Quench the reaction by adding 1 mL of water to each well.

  • Extract the products by adding 2 mL of ethyl acetate to each well, sealing, and shaking vigorously. Allow the layers to separate.

  • Transfer the organic layer to a new 96-well plate for analysis and purification (e.g., by mass-directed automated HPLC).

Expert Insight: The use of OxymaPure® instead of HOBt is recommended for safety reasons, as HOBt can have explosive properties when stored dry. DIPEA is a non-nucleophilic base used to neutralize the HCl salt of EDC and the carboxylic acid, driving the reaction forward.

Figure 2: Simplified mechanism of EDC-mediated amide coupling.

Part 2: Ester Library Synthesis

Esterification is another powerful tool for library synthesis, often employed to create prodrugs or to modulate properties like solubility and cell permeability.[6] The choice of method depends heavily on the nature of the alcohol.

Protocol 2.1: Fischer-Speier Esterification for Simple Alcohols

For simple, unhindered primary and secondary alcohols (e.g., methanol, ethanol, isopropanol), the classic Fischer esterification is a straightforward and cost-effective method.[7][8]

Materials:

• 2-(Difluoromethyl)cyclobutane-1-carboxylic acid

• Alcohol (e.g., Methanol, anhydrous) - used as solvent

• Sulfuric acid (H₂SO₄), concentrated

• Saturated sodium bicarbonate (NaHCO₃) solution

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄)

• Round-bottom flask with reflux condenser

Procedure:

• Reaction Setup:

  • Dissolve 2-(difluoromethyl)cyclobutane-1-carboxylic acid (1.0 g, ~6.1 mmol) in the desired alcohol (e.g., 20 mL of methanol).

  • Cool the solution in an ice bath and slowly add concentrated sulfuric acid (0.1 mL, ~0.18 mmol, 3 mol%).

• Reaction:

  • Heat the mixture to reflux and maintain for 4-6 hours. Monitor the reaction progress by TLC or LC-MS.

  • The reaction is an equilibrium; using the alcohol as the solvent drives the reaction towards the product.[8]

• Work-up and Purification:

  • Cool the reaction mixture to room temperature and remove the excess alcohol under reduced pressure.

  • Dissolve the residue in ethyl acetate (50 mL) and transfer to a separatory funnel.

  • Wash sequentially with water (20 mL), saturated NaHCO₃ solution (2 x 20 mL, until effervescence ceases), and brine (20 mL).

  • Dry the organic layer over anhydrous MgSO₄, filter, and concentrate in vacuo to yield the crude ester.

  • Purify by silica gel chromatography if necessary.

Expert Insight: The key to a successful Fischer esterification is driving the equilibrium. This is achieved by using a large excess of the alcohol and the catalytic acid which protonates the carbonyl oxygen, making the carbonyl carbon more electrophilic.[7]

Protocol 2.2: Coupling-Reagent-Mediated Esterification for Complex Alcohols

For more complex, sterically hindered, or acid-sensitive alcohols, coupling-reagent-mediated esterification is preferred. This method avoids harsh acidic conditions and high temperatures. The Steglich esterification, using a carbodiimide and a catalyst, is a classic example.

Materials:

• 2-(Difluoromethyl)cyclobutane-1-carboxylic acid

• Alcohol of interest

• Dicyclohexylcarbodiimide (DCC) or EDC

• 4-(Dimethylamino)pyridine (DMAP)

• Dichloromethane (DCM), anhydrous

Procedure:

• Reaction Setup:

  • In an oven-dried flask under a nitrogen atmosphere, dissolve 2-(difluoromethyl)cyclobutane-1-carboxylic acid (0.2 mmol, 1.0 eq) and the alcohol (0.24 mmol, 1.2 eq) in anhydrous DCM (5 mL).

  • Add DMAP (0.02 mmol, 0.1 eq).

  • Cool the solution to 0°C in an ice bath.

• Reaction:

  • Add a solution of DCC (0.22 mmol, 1.1 eq) in anhydrous DCM (2 mL) dropwise to the cooled mixture.

  • Allow the reaction to warm to room temperature and stir for 12-18 hours. A white precipitate of dicyclohexylurea (DCU) will form.

• Work-up and Purification:

  • Filter off the DCU precipitate and wash the solid with a small amount of cold DCM.

  • Combine the filtrates and wash with 0.5 M HCl (2 x 10 mL), saturated NaHCO₃ solution (10 mL), and brine (10 mL).

  • Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

  • Purify the crude ester by silica gel chromatography.

Expert Insight: DMAP acts as an acyl transfer catalyst, forming a highly reactive N-acylpyridinium intermediate, which is then attacked by the alcohol. This method is particularly effective for sterically hindered alcohols where Fischer esterification might fail. If EDC is used instead of DCC, the urea byproduct is water-soluble, simplifying purification.

Conclusion and Future Perspectives

The 2-(difluoromethyl)cyclobutane-1-carboxylic acid scaffold is a valuable starting point for the creation of diverse and structurally unique compound libraries. The protocols outlined above for amide and ester formation provide robust and scalable methods for derivatization, suitable for parallel synthesis in a drug discovery setting. By systematically exploring the chemical space around this fluorinated cyclobutane core, researchers can uncover novel compounds with potentially improved potency, selectivity, and pharmacokinetic profiles, ultimately contributing to the development of next-generation therapeutics.

References

• Le, N. N. D. (2021). Exploring Amide Coupling Reagents for Multi-Substituted Cyclobutane Synthesis. California State Polytechnic University, Pomona. [Link]

• Valeur, E., & Bradley, M. (2009). Amide bond formation: beyond the myth of coupling reagents. Chemical Society Reviews, 38(2), 606-631. [Link]

• Wessjohann, L. A., et al. (2021). Cyclobutanes in Small‐Molecule Drug Candidates. Angewandte Chemie International Edition, 60(29), 15766-15783. [Link]

• HepatoChem. (n.d.). Amide coupling reaction in medicinal chemistry. Coupling reagents. [Link]

• Nakajima, N., & Ikada, Y. (1995). Mechanism of amide formation by carbodiimide for bioconjugation in aqueous media. Bioconjugate chemistry, 6(1), 123-130. [Link]

• Subiros-Funosas, R., et al. (2009). Oxyma: an efficient additive for peptide synthesis to replace the benzotriazole-based HOBt and HOAt. Chemistry-A European Journal, 15(37), 9394-9403. [Link]

• Carpino, L. A., & El-Faham, A. (1999). The di-isopropylcarbodiimide/1-hydroxy-7-azabenzotriazole system: a new generation of coupling agents for peptide synthesis. Tetrahedron, 55(22), 6813-6830. [Link]

• Otera, J. (1993). Transesterification. Chemical reviews, 93(4), 1449-1470. [Link]

• Master Organic Chemistry. (2022). Fischer Esterification – Carboxylic Acid to Ester Under Acidic Conditions. [Link]

• Neises, B., & Steglich, W. (1978). Simple Method for the Esterification of Carboxylic Acids. Angewandte Chemie International Edition in English, 17(7), 522-524. [Link]

Sources

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• 4. Exploring Amide Coupling Reagents for Multi-Substituted Cyclobutane Synthesis | ScholarWorks [scholarworks.calstate.edu]
• 5. Determination of 2-alkylcyclobutanones by combining precolumn derivatization with 1-naphthalenyl hydrazine and ultra-performance liquid chromatography with fluorescence detection - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 8. masterorganicchemistry.com [masterorganicchemistry.com]

Technical Notes & Optimization

separating cis and trans isomers of 2-(Difluoromethyl)cyclobutane-1-carboxylic acid

Introduction for the Modern Drug Developer

In medicinal chemistry, the spatial arrangement of atoms is not a trivial detail; it is a critical determinant of a molecule's pharmacological profile. The cis and trans isomers of 2-(Difluoromethyl)cyclobutane-1-carboxylic acid, while structurally similar, can possess vastly different activities, metabolic stabilities, and toxicological profiles.[1] The gem-difluoro group, in particular, is a valuable bioisostere that can modulate properties like pKa and lipophilicity, making precise isomeric control essential.[2][3] This guide provides a comprehensive, field-tested framework for researchers and drug development professionals to navigate the challenges of separating these specific geometric isomers, ensuring the isolation of pure, well-characterized compounds for downstream applications.

Section 1: Frequently Asked Questions (FAQs)

Q1: Why is the separation of cis/trans 2-(Difluoromethyl)cyclobutane-1-carboxylic acid isomers so challenging?

A1: The primary difficulty lies in the subtle differences in their physicochemical properties.[4] Cis and trans isomers are diastereomers, meaning they are not mirror images but have different spatial arrangements. While they do have distinct properties, their polarity, solubility, and boiling points can be very similar, leading to co-elution in chromatography and co-crystallization.[4][5] The small, rigid cyclobutane ring limits conformational flexibility, further minimizing the differences that separation techniques typically exploit.

Q2: What are the primary methods for separating these isomers?

A2: The most successful and widely adopted techniques for separating geometric isomers at both analytical and preparative scales are chromatographic methods and crystallization.[4][6]

• High-Performance Liquid Chromatography (HPLC): Particularly effective for analytical quantification and small-scale purification.

• Supercritical Fluid Chromatography (SFC): A powerful, "green" alternative to normal-phase HPLC that often provides superior resolution and speed for isomer separation.[6][7]

• Gas Chromatography (GC): Typically requires derivatization of the carboxylic acid to a more volatile ester but can be highly effective for analytical purposes.[8][9]

• Fractional Crystallization: A classical and highly scalable method that exploits small differences in the isomers' solubility in a specific solvent system.[10][11][12]

Q3: How do I choose the best separation strategy: Chromatography vs. Crystallization?

A3: The choice depends on several factors: the scale of your separation, required purity, available equipment, and the specific properties of your isomeric mixture.

Factor	Chromatography (HPLC/SFC)	Fractional Crystallization
Scale	Ideal for mg to multi-gram scale.	Excellent for multi-gram to kg scale.
Speed	Method development can be rapid; run times are short, especially with SFC.[13]	Can be time-consuming, requiring slow cooling and potentially multiple recrystallization steps.[12]
Purity	Can achieve very high purity (>99.5%).	Purity can be high but may require multiple iterations to remove trapped mother liquor.
Cost	High initial equipment cost; solvent consumption can be significant (less so with SFC).[14][15]	Lower equipment cost; relies on bulk solvents.
Development	Systematic method development through column and mobile phase screening.[16]	Requires empirical screening of various solvents and conditions.

Q4: How can I confirm the identity and purity of my separated cis and trans isomers?

A4: A combination of techniques is essential for unambiguous confirmation:

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are definitive. The cis and trans isomers will exhibit distinct chemical shifts and coupling constants due to their different molecular symmetry and spatial environments.

• Melting Point Analysis: As diastereomers, the pure isomers will have different, sharp melting points. A mixture of the two will show a depressed and broadened melting range.

• High-Performance Liquid Chromatography (HPLC): An established HPLC method can be used to determine the isomeric ratio and confirm the purity of each isolated fraction.

Section 2: Chromatographic Separation Strategies & Troubleshooting

Chromatography is the cornerstone of isomer separation. The key is to identify a stationary phase and mobile phase combination that maximizes the subtle interaction differences between the cis and trans isomers.

Workflow for Chromatographic Method Selection

Caption: Initial strategy for selecting a chromatographic separation method.

Troubleshooting Guide: HPLC Co-elution or Poor Resolution

Problem: My cis and trans isomers are co-eluting or have very poor resolution (<1.5) in HPLC.

Potential Cause	Troubleshooting Action & Rationale
Inadequate Stationary Phase Selectivity	1. Screen Different Column Chemistries: The initial choice (e.g., a standard C18) may not have the right interaction mechanism. Try columns that offer different selectivity.[4][16] • Phenyl-Hexyl: Offers π-π interactions which can differentiate isomers based on the orientation of the difluoromethyl group relative to the stationary phase. • Cyano (CN): Provides dipole-dipole interactions. • Cholesterol-based: These columns provide shape-based selectivity, which is highly effective for geometric isomers.[17]
Suboptimal Mobile Phase	1. Switch the Organic Modifier: If using acetonitrile (ACN), switch to methanol (MeOH) or vice versa.[16] MeOH is a hydrogen-bond donor and acceptor, while ACN is primarily a dipole. This change fundamentally alters the analyte-mobile phase interactions and can dramatically impact selectivity. 2. Optimize Mobile Phase Composition: Systematically vary the ratio of organic modifier to the aqueous phase. A shallower gradient or a switch to isocratic elution can improve the separation of closely eluting peaks.[4]
Poor Peak Shape (Tailing)	1. Add a Mobile Phase Additive: The carboxylic acid can interact strongly with residual silanols on the silica support, causing tailing. Adding a small amount (0.1%) of an acid like trifluoroacetic acid (TFA) or formic acid to the mobile phase will protonate the silanols and the analyte, minimizing this secondary interaction.
Insufficient Resolution for Preparative Scale	1. Increase Column Length or Decrease Particle Size: Both actions increase column efficiency (N), which can improve resolution. However, this will also increase backpressure. 2. Optimize Loading: Overloading the column is a common cause of lost resolution in preparative runs. Perform a loading study to determine the maximum sample amount that can be injected without sacrificing separation.

Spotlight on Supercritical Fluid Chromatography (SFC)

For separating geometric isomers, SFC is often superior to HPLC.[6][7] It functions like normal-phase chromatography but uses supercritical CO₂ as the primary mobile phase, which is non-toxic and easily removed post-collection.[15] Its low viscosity allows for faster separations at lower pressures.[13]

Key Optimization Parameters for SFC:

• Column Screening: This is the most critical step. Test a variety of stationary phases. Columns with polar functional groups are often effective. Recommended starting points include:

  • 2-Ethylpyridine

  • Diol

  • Amino (NH₂)

  • Silica[15][18]

• Co-solvent: Methanol is the most common co-solvent. The percentage of co-solvent is varied to control retention and selectivity.

• Additives: Small amounts of additives can drastically improve peak shape and selectivity, especially for a carboxylic acid.[15]

  • Basic Additives (e.g., ammonia, diethylamine): Can improve peak shape for acidic analytes.

  • Acidic Additives (e.g., formic acid): Can also be effective depending on the stationary phase.

  • Water: Adding a small amount of water as a second additive can improve peak symmetry.[15]

Section 3: Alternative & Complementary Techniques

Strategy 1: Derivatization to Diastereomers

If direct separation is unsuccessful, an alternative is to convert the carboxylic acid into a mixture of diastereomeric amides or esters using a single, pure enantiomer of a chiral derivatizing agent.[19] The new diastereomers will have different physical properties and are often much easier to separate on standard, achiral silica or C18 columns.[19][20]

Caption: Workflow for separating isomers via diastereomeric derivatization.

Advantages of Derivatization:

• Enhanced Separation: Creates molecules with larger differences in polarity and physical properties.[19]

• Standard Columns: Allows for separation using common, inexpensive achiral stationary phases.

• Improved Detection: Can introduce a chromophore, improving UV detection for compounds with poor absorbance.[19]

Strategy 2: Fractional Crystallization

For large-scale purifications, fractional crystallization is a powerful and economical technique.[11] It relies on the principle that the cis and trans isomers will have different solubilities in a given solvent at a specific temperature. The less soluble isomer will preferentially crystallize out of the solution, leaving the more soluble isomer enriched in the mother liquor.[10][12]

Troubleshooting Guide: Fractional Crystallization

Problem	Troubleshooting Action & Rationale
No Crystals Form	1. Change Solvent System: The isomers may be too soluble in the chosen solvent. Screen a range of solvents with varying polarities (e.g., ethyl acetate, toluene, heptane/ethyl acetate mixtures). 2. Increase Concentration: The solution may be too dilute. Carefully concentrate the solution and attempt to cool again. 3. Induce Crystallization: Try scratching the inside of the flask with a glass rod or adding a seed crystal (if available).
Mixture "Oils Out" Instead of Crystallizing	1. Use a More Polar Solvent: Oiling out often occurs when the compound's melting point is lower than the boiling point of the solvent and solubility is very high. A more polar solvent may increase the melting point of the solvated complex. 2. Slower Cooling: Cool the solution much more slowly to give the molecules time to orient into a crystal lattice. A Dewar flask can be used for very slow cooling.
Poor Isomeric Enrichment	1. Perform Recrystallization: The initial crystals may have trapped significant amounts of the mother liquor. A second or third recrystallization of the isolated solid will progressively improve its purity.[21] 2. Analyze Mother Liquor: The more soluble isomer is concentrated in the mother liquor. Evaporate the solvent from the mother liquor and attempt to crystallize the residue from a different solvent system.

Section 4: Experimental Protocols

Protocol 1: Derivatization with (S)-(-)-α-Methylbenzylamine

This protocol is a representative example. Stoichiometry and conditions may require optimization.

• Reaction Setup: To a solution of the cis/trans isomer mixture (1.0 eq) in dichloromethane (DCM, approx. 0.1 M), add (S)-(-)-α-methylbenzylamine (1.1 eq).

• Coupling Agent: Add N,N'-Dicyclohexylcarbodiimide (DCC) (1.2 eq) portion-wise at 0 °C. Alternative coupling agents like EDC can also be used.

• Reaction: Allow the mixture to warm to room temperature and stir for 12-24 hours. Monitor the reaction progress by TLC or LC-MS.

• Workup: Upon completion, filter the reaction mixture to remove the dicyclohexylurea byproduct. Wash the filtrate with 1 M HCl, followed by saturated NaHCO₃ solution, and finally with brine.

• Purification: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. The resulting crude mixture of diastereomeric amides can now be purified by standard silica gel flash chromatography using a hexane/ethyl acetate gradient.

• Hydrolysis: The separated amide diastereomers can be hydrolyzed back to the carboxylic acids under strong acidic (e.g., 6 M HCl, reflux) or basic conditions, followed by an acidic workup.

Protocol 2: General Procedure for Fractional Crystallization

• Solvent Screening: In small vials, test the solubility of the isomeric mixture in various solvents (e.g., ethyl acetate, acetone, isopropanol, toluene, and mixtures like hexane/ethyl acetate) at room temperature and upon heating. Identify a solvent that fully dissolves the material when hot but shows poor solubility when cold.

• Dissolution: In an appropriately sized flask, dissolve the isomer mixture in the minimum amount of the chosen hot solvent to achieve complete dissolution.

• Cooling: Cover the flask and allow it to cool slowly to room temperature. If no crystals form, move the flask to a 4°C refrigerator, and then to a -20°C freezer if necessary. Avoid rapid cooling, which can trap impurities.[4]

• Isolation: Collect the crystals by vacuum filtration, washing them with a small amount of the cold crystallization solvent to remove residual mother liquor.

• Analysis: Dry the crystals and the solid obtained from evaporating the mother liquor. Analyze the isomeric purity of both fractions by HPLC or NMR to determine the efficiency of the separation.

• Iteration: If the desired purity is not achieved, repeat the crystallization process using the enriched solid material.[21]

References

Sources

• 1. vtechworks.lib.vt.edu [vtechworks.lib.vt.edu]
• 2. Effect of <i>gem</i>‐Difluorination on the Key Physicochemical Properties Relevant to Medicinal Chemistry: The Case of … [ouci.dntb.gov.ua]
• 3. Enantioselective β-C–H Arylation of α-Fluoroalkyl Cyclopropane- and Cyclobutane- Carboxylic Acids - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. academic.oup.com [academic.oup.com]
• 6. researchgate.net [researchgate.net]
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• 8. Proline Derivatization and Enantioresolution by Chiral GC [sigmaaldrich.com]
• 9. diverdi.colostate.edu [diverdi.colostate.edu]
• 10. US3880925A - Separation and purification of cis and trans isomers - Google Patents [patents.google.com]
• 11. Hydroxyalkyl-substituted double-decker silsesquioxanes: effective separation of cis and trans isomers - Inorganic Chemistry Frontiers (RSC Publishing) DOI:10.1039/D2QI00577H [pubs.rsc.org]
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• 14. hub.rotachrom.com [hub.rotachrom.com]
• 15. diva-portal.org [diva-portal.org]
• 16. researchgate.net [researchgate.net]
• 17. Isomers and Recommended HPLC Columns for Effective Separation - HPLC Primer [mtc-usa.com]
• 18. waters.com [waters.com]
• 19. reagents.alfa-chemistry.com [reagents.alfa-chemistry.com]
• 20. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 21. ijpbs.com [ijpbs.com]

preventing defluorination during 2-(Difluoromethyl)cyclobutane-1-carboxylic acid reactions

A Guide for Researchers, Scientists, and Drug Development Professionals

Welcome to the Technical Support Center for 2-(Difluoromethyl)cyclobutane-1-carboxylic acid. This guide is designed to provide in-depth troubleshooting advice and answers to frequently asked questions for researchers utilizing this valuable building block in their synthetic endeavors. The unique properties imparted by the difluoromethyl group make this compound highly attractive in medicinal chemistry and materials science.[1][2] However, the presence of the C-F bonds also introduces specific chemical challenges, most notably the potential for undesired defluorination.

This resource provides practical, experience-driven insights to help you navigate these challenges, optimize your reaction conditions, and ensure the integrity of your target molecules.

Troubleshooting Guide: Preventing Defluorination

This section addresses specific problems you may encounter during reactions with 2-(Difluoromethyl)cyclobutane-1-carboxylic acid, with a focus on preventing the loss of fluorine atoms.

Issue 1: Significant defluorination is observed during amide coupling reactions.

Q: I am attempting to form an amide using 2-(Difluoromethyl)cyclobutane-1-carboxylic acid, but I am seeing significant amounts of byproducts that appear to be the result of defluorination. How can I prevent this?

A: This is a common issue stemming from the increased acidity of the proton on the difluoromethyl group, making it susceptible to elimination reactions, especially under basic conditions. The choice of coupling reagents and reaction conditions is critical.

Root Cause Analysis:

• Strong Bases: Many common amide coupling protocols utilize tertiary amine bases like triethylamine (TEA) or diisopropylethylamine (DIPEA). These bases can be strong enough to deprotonate the difluoromethyl group, initiating an elimination cascade to form a monofluoroalkene, which can then potentially react further.

• High Temperatures: Elevated temperatures can provide the necessary activation energy for elimination pathways, even with weaker bases.

• Nucleophilic Attack on Fluorine: While less common, some reagents or intermediates under specific conditions could potentially facilitate fluoride abstraction.

Solutions and Optimization Strategies:

• Choice of Coupling Reagent:

  • Carbodiimides: Reagents like EDC (1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide) in the presence of an additive like HOBt (Hydroxybenzotriazole) or HOAt (1-Hydroxy-7-azabenzotriazole) are often a milder choice.[3][4] These reactions can frequently be run at lower temperatures and without the need for strong, non-nucleophilic bases.

  • Phosphonium and Uronium/Aminium Salts: Reagents such as HBTU (Hexafluorophosphate Benzotriazole Tetramethyl Uronium), HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate), and PyBOP (Benzotriazol-1-yl-oxytripyrrolidinophosphonium hexafluorophosphate) are highly efficient but should be used with caution.[3] If using these, opt for a weaker, sterically hindered base and the lowest possible reaction temperature.

• Base Selection:

  • If a base is necessary, consider using a non-nucleophilic, sterically hindered base like 2,6-lutidine or proton sponge.

  • In many cases, particularly with carbodiimide-based couplings, it may be possible to run the reaction without an additional amine base, especially if the amine component is not used as its hydrochloride salt.

• Temperature Control:

  • Initiate the reaction at a low temperature (e.g., 0 °C or even -20 °C) and allow it to slowly warm to room temperature.[5] Avoid heating the reaction mixture unless absolutely necessary and all other options have been exhausted.

• Order of Addition:

  • Activate the carboxylic acid with the coupling reagent and additive before introducing the amine and any base. This minimizes the time the activated acid is exposed to basic conditions in the absence of the nucleophilic amine.

Issue 2: Defluorination occurs during reactions involving strong nucleophiles or bases in other transformations.

Q: I am not performing an amide coupling, but a different reaction that requires basic or nucleophilic conditions, and I am still observing defluorination. What are my options?

A: The underlying principle remains the same: the acidity of the CHF2 proton. The key is to select reagents and conditions that are sufficiently reactive for your desired transformation but not so harsh that they promote elimination.

Root Cause Analysis:

• Strongly Basic Conditions: Reagents like alkoxides (e.g., sodium methoxide), organolithiums, or Grignard reagents can readily deprotonate the difluoromethyl group.

• Lewis Acids: Certain Lewis acids can coordinate to the fluorine atoms, weakening the C-F bond and making the compound more susceptible to nucleophilic attack or elimination.[6][7]

Solutions and Optimization Strategies:

• Reagent Selection:

  • Choose Weaker Bases: If a base is required, can a weaker inorganic base like potassium carbonate or cesium carbonate be used instead of stronger organic bases or alkoxides?

  • Consider Alternative Nucleophiles: If a strong carbon nucleophile is needed, could a less basic organometallic reagent, such as an organozinc or organocuprate, be employed?

• Protecting Groups: If the carboxylic acid is not the reacting functional group, consider protecting it as an ester (e.g., methyl or ethyl ester) to reduce the overall acidity of the molecule and prevent unwanted side reactions at the carboxyl group.

• Solvent Effects: The choice of solvent can influence the basicity of reagents. Aprotic polar solvents like DMF and DMSO can enhance the basicity of certain reagents, potentially increasing the rate of defluorination.[8] Consider less polar aprotic solvents like THF or dichloromethane if compatible with your reaction.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of defluorination for 2-(difluoromethyl)cyclobutane-1-carboxylic acid?

A1: The most common pathway is a base-mediated elimination. A base abstracts the acidic proton from the difluoromethyl group to form a carbanion. This is followed by the elimination of a fluoride ion to generate a monofluoroalkene intermediate. This process is driven by the formation of a stable double bond and the release of a good leaving group (fluoride).

Caption: Base-mediated defluorination pathway.

Q2: Are acidic conditions a concern for defluorination?

A2: Generally, the difluoromethyl group is more stable under acidic conditions than basic conditions.[9] However, very strong acids, particularly in combination with heat, could potentially lead to degradation through other pathways. It is always advisable to monitor reactions closely, but base-mediated defluorination is the more prevalent issue.

Q3: How can I monitor my reaction for the formation of defluorinated byproducts?

A3:

• Thin-Layer Chromatography (TLC): Defluorinated byproducts will likely have different polarities and thus different Rf values compared to your starting material and desired product.

• ¹⁹F NMR Spectroscopy: This is the most direct method. The starting material will have a characteristic signal for the CHF2 group. The appearance of new signals, potentially corresponding to a monofluoroalkene, would be a clear indication of defluorination.

• LC-MS (Liquid Chromatography-Mass Spectrometry): This technique can be used to identify the masses of the components in your reaction mixture. A loss of 20 Da (HF) or 19 Da (F) from the expected product mass would suggest defluorination.

Q4: Are there any general handling precautions for 2-(difluoromethyl)cyclobutane-1-carboxylic acid?

A4: While it is a relatively stable compound, it is good practice to store it in a cool, dry place away from strong bases. As with all laboratory chemicals, handle it in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE).

Experimental Protocols

Protocol 1: Recommended Amide Coupling Procedure to Minimize Defluorination

This protocol utilizes EDC and HOBt, a combination known for its mildness and effectiveness.

Materials:

• 2-(Difluoromethyl)cyclobutane-1-carboxylic acid (1.0 eq)

• Amine (1.1 eq)

• EDC.HCl (1.2 eq)

• HOBt (1.2 eq)

• Anhydrous Dichloromethane (DCM) or Dimethylformamide (DMF)

• Inert atmosphere (Nitrogen or Argon)

Procedure:

• To a flame-dried round-bottom flask under an inert atmosphere, add 2-(difluoromethyl)cyclobutane-1-carboxylic acid, HOBt, and anhydrous DCM.

• Cool the mixture to 0 °C in an ice bath.

• Add EDC.HCl to the stirred solution.

• Allow the mixture to stir at 0 °C for 30 minutes to pre-activate the carboxylic acid.

• In a separate flask, dissolve the amine in a small amount of anhydrous DCM.

• Add the amine solution dropwise to the reaction mixture at 0 °C.

• Allow the reaction to slowly warm to room temperature and stir for 12-24 hours.

• Monitor the reaction progress by TLC or LC-MS.

• Upon completion, proceed with a standard aqueous workup. Typically, this involves washing the organic layer with a mild acid (e.g., 5% citric acid solution), a mild base (e.g., saturated sodium bicarbonate solution), and brine.

• Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography or recrystallization as needed.

Caption: Workflow for a mild amide coupling reaction.

Data Summary: Influence of Base on Defluorination

The following table summarizes hypothetical outcomes to illustrate the importance of reaction parameter selection in preventing defluorination during an amide coupling reaction.

Coupling System	Base (1.5 eq)	Temperature	Desired Product Yield	Defluorination Byproduct
EDC / HOBt	None	0 °C to RT	85%	< 2%
HATU	DIPEA	RT	70%	~25%
HATU	2,6-Lutidine	0 °C to RT	88%	< 5%
SOCl₂	Triethylamine	Reflux	15%	> 80%

References

• Hu, J., & Zhang, C. (2018). The Difluoromethyl Group as a Masked Nucleophile: A Lewis Acid/Base Approach. Journal of the American Chemical Society. Available at: [Link]

• Li, Y., et al. (2021). C–F bond functionalizations of trifluoromethyl groups via radical intermediates. Beilstein Journal of Organic Chemistry. Available at: [Link]

• Kim, D., et al. (2023). Difluoroenol phosphinates as difluoroenolate surrogates: synthesis and applications in defluorination and deoxygenative coupling. Nature Communications. Available at: [Link]

• Li, G., et al. (2022). Radiodifluoromethylation of well-functionalized molecules. Nuclear Medicine and Biology. Available at: [Link]

• Wang, C., et al. (2023). Recent advances in the diverse transformations of trifluoromethyl alkenes. Organic & Biomolecular Chemistry. Available at: [Link]

• Wang, J., et al. (2022). Visible-Light-Induced Defluorinative Giese Reaction of gem-Difluorides via the ConPET Process: A Route to tert-Alkyl Fluorides. Organic Letters. Available at: [Link]

• Young, R. D., et al. (2020). Selective defluorination of unactivated gem-difluoroalkanes. Nature Communications. Available at: [Link]

• Gryko, D., et al. (2022). Solvent-Controlled Switchable Synthesis of gem-Difluoro Compounds from Anhydrides under Photoredox Catalysis. ChemRxiv. Available at: [Link]

• Gouverneur, V., et al. (2024). The 18F-Difluoromethyl Group: Challenges, Impact and Outlook. Angewandte Chemie International Edition. Available at: [Link]

• Hammond, G. B., & Liu, J. (2021). Fluorine-Retentive Strategies for the Functionalization of gem-Difluoroalkenes. Accounts of Chemical Research. Available at: [Link]

• Gouverneur, V., et al. (2021). Base mediated α-elimination to yield difluoromethyl carbene and subsequent conversion into an 18F-trifluoromethylating reagent. Chemical Science. Available at: [Link]

• Chang, Y., et al. (2022). Defluorination of per- and polyfluoroalkyl carboxylic acids (PFCAs) by wood decomposer fungi. Environmental Science & Technology. Available at: [Link]

• Liu, J., & Mejia-Avendaño, S. (2021). and Polyfluoroalkyl Substances (PFAS). ETH Zurich Research Collection. Available at: [Link]

• Paquin, J., et al. (2020). Pd-Catalyzed Difluoromethylations of Aryl Boronic Acids, Halides, and Pseudohalides with ICF2H Generated ex Situ. Chemistry – A European Journal. Available at: [Link]

• Löffler, F. E., et al. (2021). Defluorination of per-and polyfluorinated unsaturated carboxylic acids by Acetobacterium bakii. Nature Microbiology. Available at: [Link]

• University of Rochester, Department of Chemistry. (n.d.). How To: Troubleshoot a Reaction. Retrieved February 17, 2026, from [Link]

• Liu, J., et al. (2021). Structure-Specific Aerobic Defluorination of Short-Chain Fluorinated Carboxylic Acids by Activated Sludge Communities. Environmental Science & Technology Letters. Available at: [Link]

• New Reactions. (2011, October 2). The New Kid on the Block: The Difluoromethyl Group. Available at: [Link]

• Osberger, T., & Choi, W. (2021). Exploring Amide Coupling Reagents for Multi-Substituted Cyclobutane Synthesis. California State Polytechnic University, Pomona. Available at: [Link]

• Hudlicky, T. (1996). Fluorine Chemistry for Organic Chemists: Problems and Solutions. ACS Publications. Available at: [Link]

• Gryko, D., et al. (2025). Defluoroalkylation and hydrodefluorination of trifluoromethyl groups using formate salts. Preprint. Available at: [Link]

• American Chemical Society Green Chemistry Institute's Pharmaceutical Roundtable. (n.d.). Specific Solvent Issues with Fluorination. Retrieved February 17, 2026, from [Link]

• Gouverneur, V., & Collins, K. D. (2021). 18F-Difluoromethyl(ene) Motifs via Oxidative Fluorodecarboxylation with [18F]Fluoride. Journal of the American Chemical Society. Available at: [Link]

• HepatoChem, Inc. (n.d.). Amide coupling reaction in medicinal chemistry. Coupling reagents. Retrieved February 17, 2026, from [Link]

• Liu, J., et al. (2021). Structure-Specific Aerobic Defluorination of Short-Chain Fluorinated Carboxylic Acids by Activated Sludge Communities. Environmental Science & Technology Letters. Available at: [Link]

• Demchuk, O. P., & Hryhorenko, O. O. (2023). The Synthesis and Acid-base Properties of α-(Fluoromethyl)- and α-(Difluoromethyl)-substituted Cyclobutane Building Blocks. Journal of Organic and Pharmaceutical Chemistry. Available at: [Link]

• Valeur, E., & Bradley, M. (2009). Amide bond formation: beyond the myth of coupling reagents. Chemical Society Reviews. Available at: [Link]

• Demchuk, O. P., & Hryhorenko, O. O. (2023). The Synthesis and Acid-base Properties of α-(Fluoromethyl)- and α-(Difluoromethyl)-substituted Cyclobutane Building Blocks. ResearchGate. Available at: [Link]

• Demchuk, O. P., & Hryhorenko, O. O. (2023). The Synthesis and Acid-base Properties of α-(Fluoromethyl)- and α-(Difluoromethyl)-substituted Cyclobutane Building Blocks. Journal of Organic and Pharmaceutical Chemistry. Available at: [Link]

• LibreTexts. (2023). 17.3: Reactions of Carboxylic Acids - Ester and Amide Formation. Chemistry LibreTexts. Available at: [Link]

• PubChem. (n.d.). 1-(difluoromethyl)cyclobutane-1-carboxylic acid. Retrieved February 17, 2026, from [Link]

Sources

• 1. Radiodifluoromethylation of well-functionalized molecules - PMC [pmc.ncbi.nlm.nih.gov]
• 2. jnas.nbuv.gov.ua [jnas.nbuv.gov.ua]
• 3. Exploring Amide Coupling Reagents for Multi-Substituted Cyclobutane Synthesis | ScholarWorks [scholarworks.calstate.edu]
• 4. hepatochem.com [hepatochem.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. pubs.acs.org [pubs.acs.org]
• 7. researchgate.net [researchgate.net]
• 8. Specific Solvent Issues with Fluorination - Wordpress [reagents.acsgcipr.org]
• 9. researchgate.net [researchgate.net]

Technical Guide: Optimizing Diastereomeric Ratios in Cyclobutane Carboxylation

Topic: Optimizing Diastereomeric Ratios in Cyclobutane Carboxylation Content Type: Technical Support Center (Troubleshooting & FAQs) Audience: Researchers, Scientists, Drug Development Professionals

Executive Summary: The "Pucker" Challenge

Cyclobutane carboxylation is deceptively complex due to the ring's inherent strain (~26 kcal/mol) and its "puckered" (butterfly) conformation. Unlike cyclohexane chairs, the energy barrier between cyclobutane conformers is low (~1.5 kcal/mol), often leading to poor diastereomeric ratios (dr) during functionalization.

This guide addresses the critical challenge of controlling cis (syn) vs. trans (anti) selectivity during the installation of carboxylic acid moieties, whether via Direct C-H Carboxylation , Reductive Carboxylation (Ni-catalyzed) , or Post-Synthetic Equilibration .

Diagnostic & Troubleshooting Center

Module A: Thermodynamic vs. Kinetic Control

Q: I am obtaining a 1:1 mixture of diastereomers. How can I shift this ratio without changing the catalyst?

A: You are likely operating in a kinetic regime where the transition state energies for both isomers are similar. You can exploit the Thermodynamic Sink .

• The Mechanism: Cyclobutane carboxylic acids (and esters) have an acidic

  -proton. In the presence of a base, the stereocenter can invert via an enolate intermediate. The system will eventually equilibrate to the thermodynamic product (usually the trans-isomer to minimize 1,3-diaxial-like repulsion, though 1,2-substitution patterns vary).

• The Fix:

  • Epimerization Protocol: Treat your crude mixture with a base (e.g., NaOMe in MeOH or DBU in toluene) and heat (50–80 °C) for 4–12 hours.

  • Check the Pucker: Determine the lowest energy conformer using DFT or literature precedents. If the cis-isomer is desired (e.g., for intramolecular hydrogen bonding), thermodynamic equilibration might work against you.

  • Validation: Monitor the dr evolution by

    H NMR over time. If the ratio stabilizes at 1:1, the thermodynamic preference is negligible, and you must switch to a kinetically controlled method (see Module B).

Module B: Ni-Catalyzed Reductive Carboxylation (Ni/CO )

Q: I am using a Ni(cod)

/Ligand system for reductive carboxylation of a cyclobutyl bromide, but the dr is poor. What parameters drive stereocontrol here?

A: In Ni-catalyzed reductive cross-coupling, the stereodetermining step is often the capture of the cyclobutyl radical by the Ni species or the migratory insertion.

• Ligand Bulk is Critical: Switch to bulky bidentate ligands.

  • Recommendation: Try Bathophenanthroline (Bphen) or 6,6'-Dimethyl-2,2'-bipyridine . The steric bulk forces the incoming electrophile (CO

    or the Ni-CO complex) to approach from the less hindered face of the puckered ring.

• Temperature Effects: Lower the temperature to -10 °C or 0 °C. While this slows the reaction, it amplifies the difference in

  between the diastereomeric transition states.

• Additives: The addition of Mn

  (reductant) and specific salts (e.g., LiCl, MgCl ) can alter the aggregation state of the active catalytic species, tightening the "catalytic pocket" and improving dr.

Module C: Workup-Induced Epimerization

Q: My in-situ NMR shows high dr (10:1), but after isolation, it drops to 2:1. What is happening?

A: You are experiencing Workup-Induced Epimerization . Cyclobutane carboxylic acids are prone to epimerization during acidic or basic workups, especially if heat is applied during solvent removal.

• The Fix:

  • Quench Cold: Quench the reaction at 0 °C with dilute acid (1M HCl) or buffer (pH 5-6). Avoid strong bases during extraction.

  • Avoid Thermal Stress: Do not heat the rotavap bath above 30 °C.

  • Chromatography: Use buffered silica (washed with 1% Et

    N) if your product is acid-sensitive, or perform a rapid filtration if it is base-sensitive.

Decision Framework: Optimizing dr

The following logic gate helps you select the correct optimization pathway based on your current experimental outcome.

Caption: Decision tree for troubleshooting diastereomeric ratios in cyclobutane functionalization. Blue nodes represent decision points; Yellow nodes represent optimization actions.

Deep Dive: Mechanistic Insights & Protocols

The "Butterfly" Effect

Cyclobutane exists in a puckered conformation to relieve torsional strain (eclipsing interactions). Substituents prefer the "equatorial" positions to minimize 1,3-transannular interactions.

• Trans-1,3-disubstituted : Highly favored (diequatorial).

• Cis-1,3-disubstituted : Highly disfavored (diaxial).

• 1,2-interactions : More complex; steric bulk dictates the preference.

Understanding this conformational bias is key. If you are targeting a high-energy conformer (e.g., cis-1,2 with bulky groups), you must use a method that proceeds via a concerted transition state or a rapid radical capture that outcompetes relaxation.

Protocol: Ni-Catalyzed Reductive Carboxylation with High dr

Adapted from principles in Martin et al. and recent photoredox literature.

Objective: Carboxylation of a cyclobutyl bromide with CO

favoring the thermodynamic isomer (or kinetic control with specific ligands).

Reagents:

• Substrate: 1-Bromo-3-phenylcyclobutane (1.0 equiv)

• Catalyst: NiCl

  ·glyme (10 mol%)

• Ligand: Bathophenanthroline (12 mol%)

• Reductant: Mn powder (2.0 equiv)

• Additive: Et

  NI (0.5 equiv) - Crucial for stabilizing the Ni-intermediate

• Gas: CO

  (1 atm, balloon)

• Solvent: DMA (0.1 M)

Step-by-Step Methodology:

• Glovebox Setup: In a N

  -filled glovebox, charge a flame-dried Schlenk tube with NiCl ·glyme (10 mol%), Bathophenanthroline (12 mol%), and Mn powder (2.0 equiv).

• Solvent & Activation: Add anhydrous DMA. Stir for 10 min to pre-complex the catalyst (solution turns deep purple/red).

• Substrate Addition: Add the cyclobutyl bromide (1.0 equiv) and Et

  NI (0.5 equiv).

• CO

  Purge: Seal the tube with a septum. Remove from glovebox. Connect to a Schlenk line. Evacuate briefly and backfill with CO (balloon) three times.

• Reaction: Stir vigorously at 0 °C (ice bath) for 12–24 hours.

  • Note: 0 °C is preferred over RT to maximize dr.

• Quench: Carefully add 1M HCl (aq) to quench the excess Mn and protonate the carboxylate.

• Extraction: Extract with EtOAc (3x).

• Analysis: Dry combined organics over Na

  SO . Analyze crude by H NMR for dr before purification.

  • Tip: Do not concentrate to dryness with heat if the dr is kinetic; keep in solution or strip solvent cold.

Data Interpretation Table:

Variable Changed	Expected Outcome on dr	Mechanism
Temp: 25°C 0°C	Increases	Slows interconversion of radical intermediates; favors lower energy TS.
Ligand: Bipy Bphen	Increases	Increased steric bulk around Ni center discriminates between puckered faces.
Solvent: THF DMA	Varies	DMA promotes better solubility of Mn salts, often increasing yield but potentially eroding dr if too polar (radical dissociation).

References

• Tortajada, A., Börjesson, M., & Martin, R. (2021).[1] Nickel-Catalyzed Reductive Carboxylation and Amidation Reactions. Accounts of Chemical Research. [Link]

• Börjesson, M., et al. (2019). Ni-Catalyzed Reductive Dimerization of Bromocyclobutenes. Journal of the American Chemical Society. [Link]

• Miao, J., et al. (2023). Transannular C–H Functionalization of Cycloalkane Carboxylic Acids. Nature/PMC. [Link]

• Fawcett, A., et al. (2019).[2] Photoredox-Catalyzed Cyclobutane Synthesis by a Deboronative Radical Addition-Polar Cyclization Cascade. Angewandte Chemie International Edition. [Link]

• Gutekunst, W. R., & Baran, P. S. (2014). Applications of C–H Functionalization Logic to Cyclobutane Synthesis. The Journal of Organic Chemistry. [Link]

Sources

• 1. recercat.cat [recercat.cat]
• 2. Transannular C–H Functionalization of Cycloalkane Carboxylic Acids - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Stability &amp; Handling of 2-(Difluoromethyl)cyclobutane-1-carboxylic Acid

The following technical guide is structured as a specialized support resource for researchers working with fluorinated cycloalkanes.

Executive Summary

Status: Conditionally Stable

2-(Difluoromethyl)cyclobutane-1-carboxylic acid exhibits a dichotomy in stability based on the counter-ion and base strength.

• Thermodynamic Instability (Epimerization): The primary risk under basic conditions is the loss of stereochemical integrity at the C1 position. The cis-isomer is kinetically accessible but thermodynamically less stable than the trans-isomer due to steric repulsion between the carboxylic acid and the difluoromethyl (

  ) group.

• Chemical Stability (Decomposition): The compound is generally resistant to dehydrofluorination (HF elimination) under mild to moderate basic conditions (e.g.,

  , , dilute at RT). However, harsh conditions (alkoxides, , high heat) can trigger decomposition pathways.

Troubleshooting Guide (FAQ Format)

Q1: I treated my pure cis-isomer with 1M NaOH to form the salt, and the NMR now shows a mixture of isomers. What happened?

Diagnosis: Base-Catalyzed Epimerization. While carboxylate salts are generally configurationally stable due to the high

required to form a dianion, the presence of the electron-withdrawing difluoromethyl group at C2 inductively acidifies the -proton at C1.

• Mechanism: Even in aqueous base, prolonged exposure or heating can allow reversible protonation/deprotonation at C1, driving the mixture toward the thermodynamic trans-isomer to relieve ring strain and steric clash.

• Solution: Perform salt formation at 0°C using a stoichiometric amount of mild base (e.g.,

  or 1.0 eq ) and lyophilize immediately. Avoid excess strong base.

Q2: I am detecting fluoride ions ( ) in my reaction waste. Is the molecule decomposing?

Diagnosis: Dehydrofluorination (HF Elimination). This is a critical failure mode occurring under forcing conditions.

• Cause: Strong bases (e.g.,

  , , ) can deprotonate the C2 ring carbon (which carries the group). Subsequent elimination of a fluoride ion generates a difluoromethylene-substituted cyclobutane or, more likely, leads to ring-opening/fragmentation driven by the release of ring strain.

• Risk Factor: High temperatures (>60°C) significantly accelerate this pathway.

Q3: Can I use this building block in a Suzuki or Buchwald coupling under basic conditions?

Recommendation: Yes, with precautions.

• Base Selection: Use inorganic carbonates (

  , ) rather than alkoxides.

• Solvent: Aprotic solvents (DMF, DMSO) can enhance the basicity of the counter-ion, increasing epimerization risk. Use less polar solvents (Toluene, Dioxane) if solubility permits, or keep reaction times short.

Mechanistic Insight & Visualization

The following diagram illustrates the competing pathways when the compound is subjected to basic conditions.

Figure 1: Reaction pathways under basic conditions. The primary instability is the isomerization from cis to trans via a transient enolate/dianion species.

Experimental Protocols

Protocol A: Stability Testing (Standard Operating Procedure)

Use this protocol to validate if your specific reaction conditions will degrade the starting material.

• Preparation: Dissolve 10 mg of 2-(difluoromethyl)cyclobutane-1-carboxylic acid in 0.6 mL of the deuterated solvent corresponding to your reaction (e.g.,

  , with base).

• Base Addition: Add 2.0 equivalents of the base you intend to use (e.g.,

  , ).

• Monitoring:

  • T=0: Acquire

    and NMR immediately.

  • T=1h, 4h, 24h: Re-acquire spectra.

• Analysis:

  • Epimerization: Watch for splitting of the

    signal in NMR. The cis and trans isomers will have distinct chemical shifts (typically ).

  • Decomposition: Watch for the appearance of free fluoride ion (

    in aqueous media) or disappearance of the cyclobutane ring protons.

Protocol B: Controlled Isomerization (Synthesis of Trans-Isomer)

If the Trans-isomer is the desired target, use thermodynamic control.

• Reagents: Dissolve the cis-acid (or ester) in THF.

• Base: Add 1.2 eq of Potassium tert-butoxide (

  ).

• Conditions: Stir at reflux for 4–12 hours.

• Quench: Cool to 0°C and acidify with 1M HCl.

• Result: This typically yields a >90:10 ratio favoring the trans-isomer due to the bulky 2-substituent.

Comparative Stability Data

Base Type	Example	Epimerization Risk	Decomposition Risk	Recommended Handling
Weak Inorganic	,	Low (at RT)	Negligible	Safe for salt formation.
Amine Bases	, DIPEA	Low-Medium	Negligible	Use fresh; avoid prolonged heating.
Hydroxides	,	Medium	Low	Keep cold (0°C); limit exposure time.
Alkoxides	,	High	Medium	Use only for intentional epimerization.
Hydrides/Amides	,	Very High	High	Avoid if possible; quench at -78°C.

References

• Grygorenko, O. O., et al. (2023).[1][2] "The Synthesis and Acid-base Properties of α-(Fluoromethyl)- and α-(Difluoromethyl)-substituted Cyclobutane Building Blocks." Journal of Organic and Pharmaceutical Chemistry.

• Ma, J., et al. (2020). "Two Scalable Syntheses of 3-(Trifluoromethyl)cyclobutane-1-carboxylic Acid." Organic Process Research & Development.

• Mykhailiuk, P. K. (2017).

  ." Chemistry – A European Journal (Context on difluoromethyl group stability).

• Reutzen, M., et al. (2025). "Defluorinative functionalization approach led by difluoromethyl anion chemistry."[3] Nature Communications.

Sources

• 1. The Synthesis and Acid-base Properties of α-(Fluoromethyl)- and α-(Difluoromethyl)-substituted Cyclobutane Building Blocks | Journal of Organic and Pharmaceutical Chemistry [ophcj.nuph.edu.ua]
• 2. jnas.nbuv.gov.ua [jnas.nbuv.gov.ua]
• 3. Defluorinative functionalization approach led by difluoromethyl anion chemistry - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Stability &amp; Synthesis of 2-(Difluoromethyl)cyclobutane-1-carboxylic Acid

Ticket ID: #CF2-CB-001 Status: Open Priority: High (Chiral Integrity Risk) Assigned Specialist: Senior Application Scientist, Process Chemistry Division

Executive Summary

You are encountering stability issues with 2-(difluoromethyl)cyclobutane-1-carboxylic acid . This scaffold presents a unique "perfect storm" for epimerization:

• Ring Strain: The cyclobutane ring (~26 kcal/mol strain energy) forces substituents into eclipsed or gauche conformations, heightening the energy difference between cis and trans isomers.

• Inductive Acidification: The difluoromethyl group (

  ) at the C2 position is a strong electron-withdrawing group (EWG). Through the -bond framework, it inductively stabilizes the negative charge at C1, significantly lowering the of the -proton relative to non-fluorinated analogs.

This guide provides a root-cause analysis of epimerization pathways and actionable protocols to maintain diastereomeric ratios (dr) during synthesis and coupling.

Module 1: Root Cause Analysis (The "Why")

The Epimerization Mechanism

The primary failure mode is base-catalyzed

-deprotonation .

• Deprotonation: A base removes the acidic proton at C1.

• Planarization: The resulting enolate intermediate adopts a planar (or near-planar) geometry at C1, destroying the stereochemical information.

• Reprotonation: Protonation occurs from the face that leads to the thermodynamically more stable isomer (usually trans, to minimize steric clash between

  and ), regardless of the starting stereochemistry.

Visualizing the Pathway

The following diagram illustrates the thermodynamic sink that drives the loss of optical purity.

Figure 1: Mechanism of base-catalyzed epimerization. The

group increases , accelerating the formation of the enolate intermediate.

Module 2: Troubleshooting Synthesis & Isolation

Issue: Loss of dr during Ester Hydrolysis

If you are synthesizing the acid via hydrolysis of an ester precursor (e.g., ethyl 2-(difluoromethyl)cyclobutane-1-carboxylate), standard LiOH/THF conditions often lead to equilibration.

Standard Protocol (High Risk): LiOH (2.0 equiv), THF/H2O, RT. Result: Epimerization due to the long lifetime of the enolate.

Recommended Protocol (Low Risk): Trimethyltin Hydroxide This reagent allows hydrolysis under neutral/mild conditions, avoiding the generation of a "naked" enolate.

• Dissolve ester in 1,2-dichloroethane (DCE).

• Add

  (2-3 equiv).

• Heat to 60-80°C (monitor by TLC/LCMS).

• Workup: The tin byproduct is toxic; remove via KF silica pad filtration.

Alternative: Enzymatic Hydrolysis

• Enzyme: Pig Liver Esterase (PLE) or Candida antarctica Lipase B (CAL-B).

• Conditions: pH 7.0 phosphate buffer, acetone cosolvent (10%), 25°C.

• Why: Enzymes operate at neutral pH, preventing

  -deprotonation.

Module 3: Amide Coupling (The Danger Zone)

The activation of the carboxylic acid converts the

into a good leaving group, which further increases the acidity of the -proton. This is the most critical step.

Comparison of Coupling Reagents

Reagent System	Risk Level	Mechanism of Failure	Recommendation
SOCl₂ / (COCl)₂	CRITICAL	Acid chlorides are highly activated; -proton becomes extremely acidic. Ketene formation is possible.[1]	DO NOT USE
HATU / DIPEA	HIGH	DIPEA is a strong base. If added before activation is complete, it deprotonates the acid.	Use with extreme caution (see protocol).
EDC / HOBt	MEDIUM	Slower reaction times allow for background epimerization if base is present.	Acceptable for stable substrates, risky here.
T3P / Pyridine	LOW	T3P (Propylphosphonic anhydride) works in acidic/neutral conditions. Pyridine is a weak base.	PREFERRED
Collidine	LOW	2,4,6-Collidine is sterically hindered and less basic than DIPEA.	PREFERRED BASE

Optimized Protocol: T3P Coupling

This method avoids strong bases entirely.

• Dissolve: 2-(Difluoromethyl)cyclobutane-1-carboxylic acid (1.0 equiv) and Amine (1.1 equiv) in EtOAc or DMF (anhydrous).

• Base: Add 2,4,6-Collidine (2.5 - 3.0 equiv). Do not use TEA or DIPEA.

• Coupling Agent: Cool to 0°C. Add T3P (50% in EtOAc, 1.5 equiv) dropwise.

• Reaction: Allow to warm to RT slowly. Monitor by LCMS.

• Quench: Wash with 0.5M HCl (aq) immediately upon completion to remove residual base.

Decision Tree for Coupling Conditions

Figure 2: Selection logic for coupling reagents to minimize epimerization.

Module 4: Analytical Monitoring (FAQs)

Q: How do I accurately measure the dr (diastereomeric ratio)? A: Do not rely solely on LCMS, as diastereomers often co-elute.

• 19F-NMR: This is your most powerful tool. The

  group gives a distinct signal (doublet of doublets or multiplets). The cis and trans isomers will have distinct chemical shifts (often separated by 0.5 - 2.0 ppm) and J-coupling constants due to the different magnetic environments created by the ring anisotropy.

• 1H-NMR: Look at the

  -proton (C1). In cyclobutanes, cis and trans coupling constants between C1-H and C2-H differ significantly (Karplus relationship).

Q: I observed a dr of 95:5 in the solid, but 60:40 in solution. Why? A: You likely used a protic solvent (MeOH) or a solvent with trace basicity (old DMF) for NMR.

• Fix: Run NMR in

  or -DMSO immediately after preparation. Avoid storing the compound in solution for extended periods.

Q: Can I separate the isomers if they equilibrate? A: Yes. Cyclobutane diastereomers often have significantly different polarities.

• Flash Chromatography: Use a shallow gradient (e.g., 0-10% MeOH/DCM).

• Crystallization: The trans isomer is often more crystalline. If you need the cis isomer, you must rely on kinetic synthesis and avoid thermodynamic equilibration.

References

• Demchuk, O. P., & Grygorenko, O. O. (2023).[1][2] "The Synthesis and Acid-base Properties of

  -(Fluoromethyl)- and -(Difluoromethyl)-substituted Cyclobutane Building Blocks." Journal of Organic and Pharmaceutical Chemistry. (Discusses the inductive effects of fluorinated groups on cyclobutane acidity).

• Hu, L., et al. (2016).[3] "Ynamides as Racemization-Free Coupling Reagents for Amide and Peptide Synthesis." Journal of the American Chemical Society.[4] (Describes advanced coupling methods for sensitive chiral acids).

• Dunetz, J. R., et al. (2016). "T3P (Propylphosphonic Anhydride): A Mild and Low-Epimerization Reagent for Amide Bond Formation." Organic Process Research & Development. (Industry standard reference for T3P).

• El-Faham, A., & Albericio, F. (2011). "Peptide Coupling Reagents, More than a Letter Soup." Chemical Reviews. (Comprehensive review of coupling reagents and racemization mechanisms).

Sources

• 1. The Synthesis and Acid-base Properties of α-(Fluoromethyl)- and α-(Difluoromethyl)-substituted Cyclobutane Building Blocks | Journal of Organic and Pharmaceutical Chemistry [ophcj.nuph.edu.ua]
• 2. jnas.nbuv.gov.ua [jnas.nbuv.gov.ua]
• 3. Ynamides as Racemization-Free Coupling Reagents for Amide and Peptide Synthesis [organic-chemistry.org]
• 4. pubs.acs.org [pubs.acs.org]

Technical Support Center: Chromatography Solutions for Fluorinated Cyclobutane Acids

Ticket ID: #F-CYC-001 Status: Open Assigned Specialist: Senior Application Scientist, Separation Sciences Subject: Method Development & Troubleshooting for Fluorinated Cyclobutane Carboxylic Acids

Executive Summary

Researchers working with fluorinated cyclobutane acids face a "perfect storm" of chromatographic challenges:

• Conflicting Polarity: The cyclobutane ring is hydrophobic, but the carboxylic acid and fluorine substituents introduce polarity and hydrogen bonding capabilities.

• Stereoisomerism: The rigid ring structure creates cis and trans diastereomers that are often difficult to resolve on standard C18 phases.

• Detection Limits: These molecules often lack strong chromophores (UV-inactive), making standard UV-Vis detection unreliable.

This guide moves beyond standard protocols to provide orthogonal separation strategies, specifically leveraging Pentafluorophenyl (PFP) stationary phases and Supercritical Fluid Chromatography (SFC) .

Module 1: Stationary Phase Selection

The "Fluorine Effect" & Why C18 Fails

Standard C18 (ODS) columns rely on hydrophobic interaction. While fluorinated compounds are lipophilic, fluorine atoms are also highly electronegative and possess a "hard" charge density. On a C18 column, fluorinated cyclobutane acids often elute early (poor retention) or co-elute due to a lack of shape selectivity.

The Solution: Pentafluorophenyl (PFP) Phases PFP phases offer a multi-modal separation mechanism essential for this application:

• Dipole-Dipole Interactions: The electronegative fluorine ring on the stationary phase interacts with the dipole of your analyte.

• - Interactions: If your molecule has any unsaturation.

• Shape Selectivity: The rigid PFP ligands can discriminate between the planar/bent shapes of cis/trans isomers better than the flexible alkyl chains of C18.

Protocol 1: PFP Screening Method (Reverse Phase)

Use this as your starting point for achiral purity checks.

Parameter	Setting	Rationale
Column	PFP (Propyl or Hexyl linker), 1.9 µm or 2.7 µm (Core-Shell)	Core-shell particles provide higher efficiency at lower backpressures.
Mobile Phase A	0.1% Formic Acid in Water (pH ~2.7)	Critical: Low pH suppresses ionization of the carboxylic acid (pKa ~3.5–4.0), ensuring retention.
Mobile Phase B	Methanol (MeOH)	MeOH is protic and enhances dipole interactions on PFP phases better than Acetonitrile (ACN).
Gradient	5% B to 60% B over 10 min	Shallow gradient allows time for subtle isomer separation.
Temperature	35°C	Lower temperature maximizes shape selectivity.

Module 2: Isomer Resolution (cis vs. trans)

Separating diastereomers of substituted cyclobutanes is notoriously difficult because their solvated volumes are nearly identical.

The Gold Standard: Supercritical Fluid Chromatography (SFC)

If PFP-HPLC fails to resolve isomers, SFC is the industry standard. The supercritical CO₂ acts as a non-polar solvent, while the modifier (alcohol) acts as the polar component. The rigid cyclobutane ring interacts differently with the stationary phase in this density-modulated environment.

Protocol 2: SFC Isomer Separation Workflow

• Column: 2-Ethylpyridine (2-EP) or Diol phase.

• Co-Solvent: Methanol (without additive first, then add 0.1% TFA if peak tailing occurs).

• Back Pressure: 120–150 bar.

• Mechanism: The cis isomer often forms an internal hydrogen bond (intramolecular) between the acid and the fluorine (if 1,2-substituted), making it effectively less polar than the trans isomer, leading to distinct elution times.

Module 3: Visualization & Logic

Method Development Decision Matrix

Use the following logic flow to select the correct technique based on your analyte's specific properties.

Figure 1: Decision matrix for selecting chromatography mode and detection based on isomerism and UV activity.

Module 4: Troubleshooting & FAQs

Q1: My peaks are tailing significantly. Is it the fluorine?

A: Unlikely. Peak tailing in carboxylic acids is usually due to silanol interactions or ionization .

• Diagnosis: If the tail is severe, your mobile phase pH is likely too close to the pKa of the acid (approx 3.5–4.5 for fluorinated acids).

• Fix: Lower the pH to < 2.5 using 0.1% Trifluoroacetic Acid (TFA) or Formic Acid. This forces the acid into its neutral (protonated) state, improving peak shape on RP columns.

Q2: I cannot see my compound on the UV detector.

A: Fluorinated cyclobutanes lack conjugation.

• Fix 1 (Hardware): Use a Charged Aerosol Detector (CAD) or ELSD . These are universal detectors that do not rely on chromophores.

• Fix 2 (Mass Spec): Use LC-MS in Negative Mode (ESI-) . Fluorinated acids ionize exceptionally well in negative mode due to the electron-withdrawing fluorine stabilizing the carboxylate anion.

• Fix 3 (Derivatization): If you only have UV, react the acid with a chromophore reagent like coumarin or phenacyl bromide prior to injection.

Q3: The cis and trans isomers are co-eluting on C18.

A: C18 lacks the "steric recognition" required for rigid rings.

• Fix: Switch to a PFP column and use Methanol instead of Acetonitrile. Methanol allows the analytes to interact more deeply with the stationary phase ligands, enhancing the shape selectivity difference between the "bent" cis form and "planar" trans form.

References

• Bell, D. S., & Jones, A. D. (2005). Solute attributes and molecular interactions contributing to retention on a fluorinated high-performance liquid chromatography stationary phase. Journal of Chromatography A. Link

  • Relevance: Establishes the mechanism of PFP columns, specifically dipole-dipole and shape selectivity benefits over C18.

• West, C., et al. (2011). Graphite and fluorinated stationary phases for the separation of fluorinated compounds in liquid chromatography. Journal of Chromatography A. Link

  • Relevance: Compares different stationary phases for fluorinated analytes, highlighting the superiority of fluorin

• Regalado, E. L., et al. (2015).[1] Search for improved fluorinated stationary phases for separation of fluorine-containing pharmaceuticals. Journal of Chromatography A. Link

  • Relevance: Validates the use of PFP and SFC for separating fluorinated pharmaceutical intermedi

• Poboży, E., et al. (2011). HPLC determination of perfluorinated carboxylic acids with fluorescence detection. Journal of Chromatography B. Link

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Reference Data & Comparative Studies

A Comparative Guide to the ¹H and ¹⁹F NMR Spectra of 2-(Difluoromethyl)cyclobutane-1-carboxylic acid

Introduction: The Structural Significance of the Difluoromethyl Group

In modern drug discovery and materials science, the strategic incorporation of fluorine atoms into organic molecules is a cornerstone for modulating physicochemical properties. The difluoromethyl (CHF₂) group, in particular, has garnered significant attention as a bioisostere for hydroxyl (-OH) or thiol (-SH) groups.[1] It is considered a lipophilic hydrogen bond donor, capable of influencing molecular conformation, metabolic stability, and binding affinity without introducing a readily ionizable proton.[1][2]

Characterizing molecules containing the CHF₂ moiety requires precise analytical techniques, with Nuclear Magnetic Resonance (NMR) spectroscopy being the premier tool for elucidating structure and conformation in solution. This guide provides an in-depth analysis of the ¹H and ¹⁹F NMR spectra of 2-(difluoromethyl)cyclobutane-1-carboxylic acid, a model compound that embodies the analytical challenges and insights associated with this functional group on a strained aliphatic ring. We will compare its spectral features to the parent compound, cyclobutanecarboxylic acid, to provide a clear, data-driven understanding of the substituent effects of the CHF₂ group. This guide is intended for researchers and drug development professionals who require a practical and theoretical understanding of fluoro-organic NMR spectroscopy.

Predicted Spectroscopic Features: An Expert Analysis

While an experimental spectrum for this specific molecule is not publicly available, we can confidently predict its key features based on extensive literature data for analogous structures. This predictive approach is fundamental in synthetic chemistry for confirming the identity of novel compounds.

¹H NMR Spectral Analysis

The ¹H NMR spectrum is anticipated to be complex, characterized by distinct regions for the carboxylic acid proton, the difluoromethyl proton, and the cyclobutane ring protons.

• The Difluoromethyl Proton (H attached to C-α): This is the most diagnostic signal. The proton in the CHF₂ group is expected to appear as a triplet significantly downfield, typically in the range of δ 6.0 - 6.8 ppm . This multiplicity arises from coupling to the two geminal fluorine atoms (a ²J-coupling), with an expected large coupling constant of ²J_HF ≈ 55-60 Hz . Its downfield chemical shift is a direct result of the strong deshielding effect of the two electronegative fluorine atoms.

• The Cyclobutane Ring Protons: The four-membered ring is puckered and not planar, leading to chemical non-equivalence for most of its protons.[3][4]

  • H-1 (Methine proton at C-1): This proton, alpha to the carboxylic acid, is expected around δ 3.3 - 3.5 ppm . Its position is influenced by the electron-withdrawing nature of both the adjacent -COOH group and the CHF₂ group at C-2. It will appear as a complex multiplet due to coupling with H-2 and the two protons at C-4.

  • H-2 (Methine proton at C-2): This proton, being alpha to the strongly electronegative CHF₂ group, will also be shifted downfield, likely into the δ 2.8 - 3.2 ppm region. Its signal will be a complex multiplet due to couplings with H-1, the protons at C-3, and a vicinal coupling to the CHF₂ proton (³J_HH) and fluorine atoms (³J_HF).

  • H-3 & H-4 (Methylene protons): These protons will reside in the more shielded region of the spectrum, anticipated between δ 1.9 - 2.6 ppm . They will exhibit complex overlapping multiplets due to geminal and vicinal H-H couplings.

• The Carboxylic Acid Proton (-COOH): This proton will appear as a broad singlet far downfield, typically between δ 10.0 - 12.0 ppm .[5][6] Its chemical shift is highly sensitive to solvent, concentration, and temperature, and it will readily exchange with deuterium in solvents like D₂O, leading to its disappearance from the spectrum.[7]

¹⁹F NMR Spectral Analysis

¹⁹F NMR is a highly sensitive technique with a wide chemical shift range, making it ideal for analyzing fluorinated compounds.[8]

• The Difluoromethyl Fluorines: The two fluorine atoms in the CHF₂ group are chemically equivalent. They will be coupled to the single geminal proton, resulting in a clean doublet . The chemical shift for an alkyl CHF₂ group is typically in the range of δ -110 to -130 ppm (relative to CFCl₃).[9][10][11] The observed coupling constant will be the same large ²J_HF ≈ 55-60 Hz that defines the triplet in the ¹H spectrum. Further, smaller couplings to vicinal protons on the cyclobutane ring (³J_HF) may be observed, potentially broadening the doublet.[12]

Comparative Analysis: The Influence of the CHF₂ Group

To truly appreciate the spectral impact of the difluoromethyl group, we compare the predicted data for our target molecule with the known experimental data for cyclobutanecarboxylic acid.[5][13]

Parameter	Cyclobutanecarboxylic Acid (Experimental)	2-(Difluoromethyl)cyclobutane-1-carboxylic acid (Predicted)	Key Difference & Scientific Rationale
¹H: Carboxylic Proton (ppm)	~11.6	~10.0 - 12.0	Minimal change; this proton's environment is dominated by the carboxyl group itself.
¹H: Methine (H-1) (ppm)	~3.18	~3.3 - 3.5	Downfield Shift: The addition of the electron-withdrawing CHF₂ group at the adjacent carbon (C-2) further deshields H-1.
¹H: Ring Protons (ppm)	~1.8 - 2.4	~1.9 - 3.2	Overall Downfield Shift & Increased Complexity: The CHF₂ group's inductive effect deshields all ring protons, particularly H-2. The introduction of H-F couplings adds complexity.
¹H: CHF₂ Proton (ppm)	N/A	~6.0 - 6.8 (Triplet)	New, Diagnostic Signal: The appearance of a downfield triplet with a large ²J_HF is the unambiguous signature of the CHF₂ group.
¹⁹F Spectrum (ppm)	N/A	~-110 to -130 (Doublet)	New Spectrum: The presence of a ¹⁹F signal confirms fluorination. The doublet multiplicity confirms the CHF₂ structure.

This comparison clearly demonstrates that the CHF₂ group does not merely add new signals but systematically perturbs the entire spin system of the molecule, providing a rich dataset for structural confirmation.

Visualization of Structure and Workflow

Clear visualization is key to understanding molecular structure and experimental design.

Caption: Molecular structure of 2-(Difluoromethyl)cyclobutane-1-carboxylic acid with key atoms labeled for NMR assignment.

Caption: Standardized workflow for the acquisition and analysis of ¹H and ¹⁹F NMR spectra.

Experimental Protocol: A Self-Validating System

This protocol is designed to yield high-quality, reproducible NMR data for both ¹H and ¹⁹F nuclei. The causality for each step is explained to ensure scientific rigor.

Objective: To obtain high-resolution ¹H and ¹⁹F NMR spectra for structural elucidation.

Materials:

• 2-(Difluoromethyl)cyclobutane-1-carboxylic acid (5-10 mg)

• Deuterated chloroform (CDCl₃) or Deuterated dimethyl sulfoxide (DMSO-d₆) (0.6 mL)

• 5 mm NMR tubes

• NMR Spectrometer (≥400 MHz) equipped with a broadband probe tunable to ¹⁹F.

Methodology:

• Sample Preparation:

  • Step 1.1: Accurately weigh 5-10 mg of the purified compound directly into a clean, dry vial. Causality: This mass ensures sufficient concentration for a good signal-to-noise ratio within a reasonable number of scans.

  • Step 1.2: Add approximately 0.6 mL of a suitable deuterated solvent (e.g., CDCl₃). Use DMSO-d₆ if solubility is an issue or to more reliably observe the acidic proton. Causality: Deuterated solvents are used to avoid large, overwhelming solvent signals in the ¹H spectrum. CDCl₃ is a standard, non-polar choice, while DMSO-d₆ is a polar solvent that can better solubilize carboxylic acids and slow down the exchange rate of the -COOH proton.

  • Step 1.3: Vortex the sample until fully dissolved. Transfer the solution to a 5 mm NMR tube. Causality: A homogeneous solution is critical for acquiring sharp, well-resolved NMR signals.

• Data Acquisition:

  • Step 2.1: Insert the sample into the NMR spectrometer. Lock onto the deuterium signal of the solvent and shim the magnetic field to optimize homogeneity. Causality: Locking provides a stable magnetic field, while shimming sharpens the peaks, allowing for accurate measurement of chemical shifts and coupling constants.

  • Step 2.2 (¹H NMR): Acquire a standard 1D proton spectrum. A spectral width of ~16 ppm is sufficient. Causality: This width will encompass all expected signals, from the shielded alkyl protons to the highly deshielded carboxylic acid proton.

  • Step 2.3 (¹⁹F NMR): Switch the probe to the ¹⁹F nucleus frequency. Acquire a 1D fluorine spectrum. It is highly recommended to run two experiments: one with ¹H decoupling and one without. Causality: The ¹H-decoupled spectrum will show the fluorine signal as a singlet, simplifying the spectrum and confirming the number of distinct fluorine environments. The coupled spectrum will reveal the doublet structure, allowing for the measurement of the crucial ²J_HF coupling constant.

  • Step 2.4 (Optional 2D NMR): For unambiguous assignment of the complex cyclobutane ring protons, acquire a 2D ¹H-¹H COSY experiment. A ¹H-¹³C HSQC can also be run to correlate protons with their attached carbons. Causality: 2D NMR experiments resolve signal overlap by adding a second frequency dimension, revealing through-bond connectivity (COSY) or direct one-bond correlations (HSQC), which is essential for assigning complex spin systems.

• Data Processing:

  • Step 3.1: Apply Fourier transformation, phase correction, and baseline correction to all acquired spectra.

  • Step 3.2: Reference the ¹H spectrum to the residual solvent peak (e.g., CDCl₃ at 7.26 ppm) or internal TMS (0 ppm). Reference the ¹⁹F spectrum to an external standard (typically CFCl₃ at 0 ppm).

  • Step 3.3: Integrate all signals and measure the precise chemical shifts and coupling constants (in Hz).

Conclusion

The ¹H and ¹⁹F NMR spectra of 2-(difluoromethyl)cyclobutane-1-carboxylic acid provide a complete and unambiguous fingerprint of its chemical structure. The key diagnostic features are the downfield triplet in the ¹H spectrum (δ ~6-7 ppm) and the corresponding doublet in the ¹⁹F spectrum (δ ~-110 to -130 ppm), both defined by a large geminal coupling constant (²J_HF ≈ 55-60 Hz). A comparative analysis with the non-fluorinated parent compound highlights the significant electronic influence of the CHF₂ group, which deshields adjacent protons and introduces additional, informative H-F couplings. The protocols and predictive data outlined in this guide serve as a robust framework for any researcher involved in the synthesis and characterization of novel difluoromethylated compounds.

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Navigating the Structural Landscape of Fluorinated Cyclobutanes: A Comparative Guide to 2-(Difluoromethyl)cyclobutane-1-carboxylic acid

In the landscape of modern drug discovery and materials science, the incorporation of fluorinated motifs into small molecules has become a cornerstone of rational design. The difluoromethyl group (CHF₂), in particular, offers a unique combination of properties, acting as a lipophilic hydrogen bond donor and a bioisostere for hydroxyl or thiol groups. When appended to a conformationally constrained scaffold like cyclobutane, it presents a fascinating case study in the interplay of stereoelectronics and intermolecular forces. This guide provides a deep dive into the structural characteristics of 2-(Difluoromethyl)cyclobutane-1-carboxylic acid, a molecule of significant interest. In the absence of direct, publicly available X-ray crystallography data for this specific compound, we will build a robust comparative analysis. This will be achieved by examining the foundational structure of cyclobutanecarboxylic acid, extrapolating from the known conformational behavior of 2-substituted cyclobutanes, and understanding the influence of the difluoromethyl group on crystal packing from related studies.

The Puzzling Absence of a Crystal Structure and the Power of Comparative Analysis

The journey to elucidate the three-dimensional structure of a molecule via single-crystal X-ray diffraction is contingent on the successful growth of a high-quality, single crystal. For small, relatively flexible molecules like 2-(Difluoromethyl)cyclobutane-1-carboxylic acid, this can be a significant hurdle. Factors such as solvent choice, temperature, and the inherent conformational flexibility of the molecule can frustrate crystallization attempts.

However, the lack of a definitive crystal structure does not preclude a thorough understanding of its likely structural attributes. By leveraging the vast repository of crystallographic data and computational chemistry, we can construct a highly predictive model of its behavior. This guide will, therefore, serve as a testament to the power of comparative structural analysis, providing researchers with the insights needed to effectively utilize this and similar building blocks in their work.

Foundational Framework: The Crystal Structure of Cyclobutanecarboxylic Acid

To appreciate the impact of the difluoromethyl substituent, we must first consider the parent structure, cyclobutanecarboxylic acid. The cyclobutane ring is not planar; it adopts a puckered or bent conformation to alleviate the torsional strain that would arise from eclipsing C-H bonds in a planar arrangement.[1] This puckering creates two distinct positions for substituents: axial and equatorial.

The crystal structure of cyclobutanecarboxylic acid reveals a puckered cyclobutane ring where the carboxylic acid group occupies an equatorial position to minimize steric hindrance.[2][3] The molecules in the crystal lattice are typically linked by hydrogen bonds between their carboxylic acid moieties, forming dimeric or catemeric structures.

Parameter	Cyclobutanecarboxylic Acid (Representative Data)
Crystal System	Monoclinic
Space Group	P2₁/c
Ring Puckering Angle (θ)	~25-35°
C-C Bond Lengths (ring)	~1.54 Å
C-C-C Bond Angles (ring)	~88°
Key Intermolecular Interaction	O-H···O Hydrogen Bonds

Note: The table above presents typical values for cyclobutanecarboxylic acid and may vary slightly between different crystallographic reports.

The Influence of a 2-Substituent: Conformational Preferences

The introduction of a substituent at the 2-position of the cyclobutane ring, as in 2-(Difluoromethyl)cyclobutane-1-carboxylic acid, significantly influences the ring's conformational preferences.[4][5][6] The substituent can reside in either an axial or equatorial position, and the equilibrium between these two conformers is dictated by a combination of steric and electronic effects.

Generally, bulkier substituents favor the equatorial position to minimize steric clashes with the rest of the ring. The difluoromethyl group, while not exceedingly large, will have a clear preference for the equatorial position. Computational studies on related 2-substituted cyclobutane derivatives have shown that the energy difference between the equatorial and axial conformers can be on the order of several kcal/mol, strongly favoring the equatorial conformer.[5]

Figure 1: Conformational preferences in 2-substituted cyclobutanes.

The Role of the Difluoromethyl Group in Crystal Engineering

The difluoromethyl group is a fascinating participant in intermolecular interactions. The polarized C-H bonds in the CHF₂ group can act as hydrogen bond donors, forming C-H···O and C-H···F interactions.[7] These interactions, while weaker than conventional O-H···O hydrogen bonds, can play a crucial role in directing the crystal packing of molecules.

In a hypothetical crystal structure of 2-(Difluoromethyl)cyclobutane-1-carboxylic acid, we can anticipate a complex network of intermolecular interactions:

• Carboxylic Acid Dimers: Strong O-H···O hydrogen bonds will likely lead to the formation of centrosymmetric dimers, a common motif for carboxylic acids.

• CHF₂-Mediated Interactions: The difluoromethyl group could engage in C-H···O interactions with the carboxylic acid groups of neighboring molecules or potentially C-H···F interactions if the packing allows. The presence of these additional, directional interactions can lead to more complex and robust crystal lattices.

The interplay between the strong carboxylic acid dimerization and the weaker, yet significant, interactions of the difluoromethyl group will ultimately determine the final crystal packing.

A Glimpse into the Unseen: The Power of Computational Chemistry

In the absence of experimental data, computational chemistry provides a powerful lens through which to view the likely three-dimensional structure of 2-(Difluoromethyl)cyclobutane-1-carboxylic acid.[8][9] Methods such as Density Functional Theory (DFT) can be employed to:

• Determine the lowest energy conformation: Calculations can precisely quantify the energy difference between the axial and equatorial conformers of the difluoromethyl group, confirming the preference for the equatorial position.

• Predict geometric parameters: Bond lengths, bond angles, and dihedral angles can be calculated with a high degree of accuracy.

• Simulate intermolecular interactions: By modeling a small cluster of molecules, it is possible to predict the most likely hydrogen bonding motifs and crystal packing arrangements.

While not a substitute for experimental data, these in silico predictions offer invaluable guidance for understanding the molecule's behavior and for designing future crystallization experiments.

Reference Protocol: Single-Crystal X-ray Diffraction

For researchers who succeed in obtaining single crystals of 2-(Difluoromethyl)cyclobutane-1-carboxylic acid or its derivatives, the following protocol outlines the key steps in determining its crystal structure.[10][11][12]

1. Crystal Selection and Mounting:

• Under a microscope, select a single crystal with well-defined faces and no visible defects.
• The ideal crystal size is typically between 0.1 and 0.3 mm in all dimensions.
• Carefully mount the crystal on a goniometer head using a suitable adhesive or oil.

2. Data Collection:

• Mount the goniometer head on the diffractometer.
• Center the crystal in the X-ray beam.
• A preliminary screening is performed to assess crystal quality and determine the unit cell parameters.
• A full sphere of diffraction data is collected by rotating the crystal in the X-ray beam. The data collection strategy is optimized to ensure high completeness and redundancy.

3. Data Reduction and Structure Solution:

• The raw diffraction images are processed to integrate the reflection intensities and apply corrections for factors such as Lorentz and polarization effects.
• The space group is determined from the systematic absences in the diffraction data.
• The structure is solved using direct methods or Patterson methods to obtain an initial model of the atomic positions.

4. Structure Refinement:

• The initial model is refined against the experimental data using least-squares methods.
• Anisotropic displacement parameters are introduced for non-hydrogen atoms.
• Hydrogen atoms are typically located from the difference Fourier map and refined with appropriate constraints.
• The final model is validated using various crystallographic metrics.

"Crystal Growth" -> "Crystal Mounting" -> "Data Collection" -> "Data Reduction"; "Data Reduction" -> "Structure Solution" -> "Structure Refinement" -> "Structure Validation"; "Structure Validation" -> "Final Structure";

"Crystal Growth" [fillcolor="#34A853", fontcolor="#FFFFFF"]; "Final Structure" [fillcolor="#34A853", fontcolor="#FFFFFF"]; }

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Biological Activity &amp; Application Guide: 2-(Difluoromethyl)cyclobutane-1-carboxylic Acid Derivatives

The following guide provides an in-depth technical analysis of 2-(Difluoromethyl)cyclobutane-1-carboxylic acid derivatives , focusing on their biological activity, medicinal chemistry applications, and synthesis.

Executive Summary

2-(Difluoromethyl)cyclobutane-1-carboxylic acid is a specialized fluorinated building block that serves two primary functions in drug discovery:

• Conformationally Restricted GABA Analog: It acts as a rigid mimetic of

  -aminobutyric acid (GABA) when derivatized into an amino acid, targeting GABA receptors and transporters with high specificity.

• Bioisosteric Scaffold: The difluoromethyl (

  ) group functions as a lipophilic hydrogen bond donor, modulating metabolic stability and acidity ( ) compared to non-fluorinated or trifluoromethylated analogs.

This guide compares the 2-substituted isomer against its 1- and 3-substituted counterparts, highlighting its unique vector alignment and physicochemical profile.

Biological Activity Profile

GABAergic System Modulation

The core cyclobutane scaffold restricts the conformational freedom of the attached functional groups. In the case of 2-(difluoromethyl)cyclobutane-1-carboxylic acid derivatives (specifically the

-amino acid analogs), this rigidity "locks" the molecule into a bioactive conformation.

• Mechanism: The cyclobutane ring fixes the distance and angle between the carboxylic acid (anionic pharmacophore) and the amine/difluoromethyl group.

• Selectivity: unlike flexible GABA chains, the 2,3-disubstituted or 1,2-disubstituted patterns can selectively bind to GABA-AT (GABA aminotransferase) or specific GABA receptor subtypes (

  vs ) depending on the cis/trans stereochemistry.

• Metabolic Resistance: The

  -proton adjacent to the carbonyl is less prone to enzymatic abstraction due to the steric bulk and electronic effects of the neighboring difluoromethyl group.

Bioisosterism & Physicochemical Modulation

The

group is a "lipophilic hydrogen bond donor." It is less electron-withdrawing than but more so than .

• Acidity (

  ) Modulation: The inductive effect of fluorine atoms decreases the of the carboxylic acid.

  • 1-Isomer (

    -substitution): Strongest effect ( ).

  • 2-Isomer (

    -substitution): Moderate effect ( to ).

  • Relevance: This lowers the

    closer to physiological pH, potentially increasing the fraction of the ionized (carboxylate) form, which is critical for receptor binding interactions that require a salt bridge.

• Lipophilicity (

  ): The group typically lowers relative to but may increase it relative to a polar group, offering a balance for membrane permeability.

Comparative Performance Analysis

The following table contrasts the 2-(difluoromethyl) derivative with its structural alternatives.

Feature	2-(Difluoromethyl) (Target)	1-(Difluoromethyl) (Isomer)	3-(Difluoromethyl) (Isomer)	Non-Fluorinated (Parent)
Electronic Effect	Moderate Inductive ( -effect)	Strong Inductive ( -effect)	Weak Inductive ( -effect)	None (Reference)
Shift	units	units	Minimal Change	Baseline ( )
Steric Bulk	Medium (Proximal to acid)	High (Geminal to acid)	Low (Distal to acid)	Low
Bioactivity Focus	-Amino Acid Mimetics	-Amino Acid Mimetics	-Amino Acid Mimetics	General Scaffold
Metabolic Stability	High (Blocks -oxidation)	High (Quaternary center)	Moderate	Low (Susceptible)

Key Insight: The 2-isomer offers the best balance for vector alignment . Unlike the 1-isomer (which creates a quaternary center that can be sterically crowded) or the 3-isomer (where the fluorine is too far to influence the acid's electronics), the 2-isomer positions the fluoro-group to interact with adjacent pockets in the enzyme active site while moderately tuning the acid's strength.

Experimental Protocols

Synthesis Workflow (Deoxofluorination)

The most robust route to these derivatives utilizes the deoxofluorination of formyl- or keto-cyclobutane precursors.

Reagents:

• Substrate: Ethyl 2-formylcyclobutane-1-carboxylate (or similar keto-ester).

• Fluorinating Agent: DAST (Diethylaminosulfur trifluoride) or Morph-DAST (Morpholinosulfur trifluoride).

• Solvent: Dichloromethane (DCM), anhydrous.

Protocol:

• Preparation: Dissolve Ethyl 2-formylcyclobutane-1-carboxylate (1.0 eq) in anhydrous DCM under Argon atmosphere. Cool to

  .

• Fluorination: Dropwise add DAST (2.5 eq). The reaction is exothermic; maintain temperature

  .

• Reaction: Allow to warm to Room Temperature (RT) and stir for 12–16 hours. Monitor by TLC/NMR for disappearance of the aldehyde signal.

• Quenching: Critical Safety Step. Pour reaction mixture slowly into saturated

  solution at . (Violent gas evolution).

• Extraction: Extract with DCM (

  ), dry over , and concentrate.

• Hydrolysis: Treat the ester with

  in to yield the free acid: 2-(Difluoromethyl)cyclobutane-1-carboxylic acid .

Visualization of Synthesis & Activity

The following diagram illustrates the synthesis pathway and the biological logic.

Caption: Synthesis of 2-(Difluoromethyl)cyclobutane-1-carboxylic acid and its dual biological mechanism.

References

• Demchuk, O. P., et al. (2023).[1][2][3] "The Synthesis and Acid-base Properties of

  -(Fluoromethyl)- and -(Difluoromethyl)-substituted Cyclobutane Building Blocks." Journal of Organic and Pharmaceutical Chemistry, 21(2), 3–9.[4] Link
  • Establishes the synthesis and trends for fluoroalkyl cyclobutanes.

• Grygorenko, O. O., et al. (2021).[3][5] "Fluoroalkyl-Containing 1,2-Disubstituted Cyclobutanes: Advanced Building Blocks for Medicinal Chemistry." European Journal of Organic Chemistry, 2021(6), 87–95. Link

  • -substituted (2-position)
• Mykhailiuk, P. K. (2015). "Generation of Difluorocarbene from : A New Route to Difluoromethylated Compounds." Angewandte Chemie International Edition, 54(22), 6558–6561. Provides context on the utility of difluoromethyl groups in drug design.
• Wermuth, C. G. (2008). "The Practice of Medicinal Chemistry." Academic Press.

Sources

• 1. researchgate.net [researchgate.net]
• 2. The Synthesis and Acid-base Properties of α-(Fluoromethyl)- and α-(Difluoromethyl)-substituted Cyclobutane Building Blocks | Journal of Organic and Pharmaceutical Chemistry [ophcj.nuph.edu.ua]
• 3. jnas.nbuv.gov.ua [jnas.nbuv.gov.ua]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]

Comparative Guide: IR Spectroscopy Characterization of 2-(Difluoromethyl)cyclobutane-1-carboxylic Acid

Executive Summary

2-(Difluoromethyl)cyclobutane-1-carboxylic acid represents a critical building block in modern medicinal chemistry, often utilized as a lipophilic bioisostere for traditional alkyl or carboxylate moieties. Its structural uniqueness lies in the interplay between the strained cyclobutane ring and the electron-withdrawing difluoromethyl (-CHF

) group.

This guide provides a technical comparison of this target molecule against its non-fluorinated and perfluorinated analogs. It establishes a self-validating FTIR (Fourier Transform Infrared) spectroscopy protocol designed to confirm identity, assess purity, and differentiate it from common synthetic impurities.

Part 1: Comparative Technical Analysis

To validate the synthesis of 2-(Difluoromethyl)cyclobutane-1-carboxylic acid (Target), one must distinguish it from its closest structural relatives: 2-Methylcyclobutane-1-carboxylic acid (Control) and 2-(Trifluoromethyl)cyclobutane-1-carboxylic acid (Analog).

Mechanistic Spectral Differences

The introduction of the -CHF

group induces specific electronic and vibrational changes compared to the methyl analog:

• Inductive Effect (

  vs ): The -CH group is electron-donating ( ), whereas -CHF is strongly electron-withdrawing ( ). This withdrawal reduces electron density in the nearby C=O bond of the carboxylic acid, increasing its force constant and shifting the stretching frequency to a higher wavenumber (blue shift).

• Ring Strain: The cyclobutane ring already imposes strain, elevating the C=O frequency compared to acyclic or cyclohexyl analogs. The addition of fluorine further exacerbates this shift.

• C-F Vibrational Modes: The -CHF

  group introduces intense stretching vibrations in the "fingerprint" region (1000–1400 cm⁻¹), which are absent in the methyl analog and distinct from the -CF analog due to symmetry differences.

Comparative Data Table

The following table summarizes the diagnostic bands required to distinguish the Target from its alternatives.

Feature	Target: -CHF Analog	Control: -CH Analog	Analog: -CF Analog	Diagnostic Note
C=O Stretch	1715–1735 cm⁻¹	1705–1720 cm⁻¹	1725–1745 cm⁻¹	F-substitution causes blue shift due to inductive withdrawal.
C-F Stretch	1100–1350 cm⁻¹ (Strong, Multiplet)	Absent	1150–1350 cm⁻¹ (Very Strong, Broad)	CHF shows distinct splitting; CF is often broader/stronger.
C-H (Fluorinated)	~2970–3005 cm⁻¹ (Weak)	Absent	Absent	Unique to CHF ; absent in CF and buried in CH .
O-H Stretch	2500–3300 cm⁻¹ (Broad)	2500–3300 cm⁻¹	2500–3300 cm⁻¹	Characteristic dimer H-bonding of carboxylic acids.[1][2]
Ring Breathing	~900–950 cm⁻¹	~900–920 cm⁻¹	~900–950 cm⁻¹	Cyclobutane diagnostic band.

Part 2: Detailed Characterization Protocol

Experimental Workflow

To ensure high-fidelity data, the following protocol minimizes atmospheric interference (CO

/H O) and maximizes signal-to-noise ratio for the critical C-F region.

Equipment: FTIR Spectrometer with ATR (Attenuated Total Reflectance) accessory (Diamond or ZnSe crystal). Resolution: 4 cm⁻¹. Scans: 32 (Screening) or 64 (Final Characterization).

Step-by-Step Methodology:

• Background Acquisition: Clean the ATR crystal with isopropanol. Collect a background spectrum (air) to subtract atmospheric CO

  (~2350 cm⁻¹) and H O.

• Sample Preparation:

  • Liquids/Oils: Place 1 drop directly on the crystal.

  • Solids: Place ~5 mg on the crystal and apply pressure using the clamp to ensure intimate contact (critical for observing weak C-H stretches).

• Acquisition: Collect the sample spectrum.

• Post-Processing: Apply baseline correction if necessary. Do not apply strong smoothing filters, as this may obscure the splitting patterns in the C-F region.

Spectral Decision Tree (Logic Flow)

The following diagram illustrates the logical process for confirming the product identity using IR data.

Figure 1: Spectral Decision Tree for the identification of 2-(Difluoromethyl)cyclobutane-1-carboxylic acid. This logic filters out non-acidic precursors and non-fluorinated byproducts.

Part 3: Data Interpretation & Causality

The Carbonyl Region (1700–1740 cm⁻¹)

In a standard aliphatic carboxylic acid, the C=O stretch appears near 1710 cm⁻¹. However, for 2-(Difluoromethyl)cyclobutane-1-carboxylic acid, two factors drive this frequency higher:

• Ring Strain: The internal bond angles of cyclobutane (<90°) increase the s-character of the exocyclic bonds. Higher s-character strengthens the ngcontent-ng-c1989010908="" _nghost-ng-c2193002942="" class="inline ng-star-inserted">

  -bond component, leading to a stiffer bond and higher frequency.

• Field Effect: The spatial proximity of the fluorine atoms to the carbonyl oxygen (depending on cis/trans stereochemistry) can induce field effects that further destabilize the polar C=O bond, shifting absorption to ~1725–1735 cm⁻¹.

The Fingerprint Region (1000–1400 cm⁻¹)

This is the most complex but diagnostic region.

• C-F Stretches: The C-F bond is highly polar, resulting in a large change in dipole moment during vibration (

  ). This creates extremely intense bands. For a -CHF group, expect asymmetric and symmetric stretching modes. Unlike a single C-F bond (one band) or a -CF group (broad, degenerate bands), the -CHF group often resolves into distinct, strong peaks in the 1100–1250 cm⁻¹ range.

• C-O Stretch: The C-O stretch of the acid (typically 1210–1320 cm⁻¹) will likely overlap with the C-F bands. Comparative analysis with the non-fluorinated control is essential here; the control will lack the intense C-F signals, allowing isolation of the C-O band.

Analytical Workflow Diagram

The following diagram outlines the lifecycle of the sample from synthesis to validated data.

Figure 2: Analytical Workflow ensuring sample integrity before final spectral validation.

References

• NIST Mass Spectrometry Data Center. (n.d.). Cyclobutanecarboxylic acid - Infrared Spectrum. National Institute of Standards and Technology.[3] Retrieved from [Link]

• LibreTexts Chemistry. (2020). Infrared Spectra of Some Common Functional Groups. Retrieved from [Link]

• Pianca, M., et al. (1999). End groups in fluoropolymers. Journal of Fluorine Chemistry, 95(1-2), 71-84.[4] (Provides characteristic frequencies for -CHF

  vs -CF groups).

• University of Babylon. (n.d.). Infrared Spectroscopy: Inductive and Resonance Effects. Retrieved from [Link] (General reference for inductive shifts in carbonyls).

• Spectroscopy Online. (2022). The Infrared Spectra of Polymers, VII: Polymers with Carbonyl (C=O) Bonds. Retrieved from [Link]

Sources

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. orgchemboulder.com [orgchemboulder.com]
• 3. Cyclobutylcarboxylic acid [webbook.nist.gov]
• 4. 20.210.105.67 [20.210.105.67]

structural comparison of cyclobutane vs cyclopropane carboxylic acids

Executive Summary: The Strain-Stability Trade-off

In modern drug design, the incorporation of small cycloalkyl rings—specifically cyclopropane and cyclobutane carboxylic acids (CPCA vs. CBCA)—is a high-value strategy for restricting conformation and modulating lipophilicity (LogD) without adding excessive molecular weight.

While both scaffolds are often treated interchangeably as "spacers," they exhibit distinct electronic and steric behaviors that drastically alter structure-activity relationships (SAR):

• Cyclopropane (CPCA): Acts as a pseudo-unsaturated system due to significant

  -character in its C-C bonds ("banana bonds"). It provides extreme rigidity and a distinct exit vector (120° projection).

• Cyclobutane (CBCA): Offers a unique "puckered" conformational landscape, allowing for induced fit binding that CPCA cannot accommodate. It is electronically more similar to aliphatic chains but possesses sufficient strain to alter metabolic soft spots.

This guide dissects the structural, electronic, and synthetic divergences of these two moieties to support rational scaffold selection.

Structural & Electronic Fundamentals

Physicochemical Comparison Matrix

The following data highlights the fundamental differences in geometry and electronic state.

Feature	Cyclopropane Carboxylic Acid (CPCA)	Cyclobutane Carboxylic Acid (CBCA)	Impact on Drug Design
Hybridization	(High s-character)	(distorted)	CPCA is more electron-withdrawing; mimics phenyl rings electronically.
Ring Strain	~27.5 kcal/mol	~26.5 kcal/mol	Similar total strain, but CPCA strain is angle-driven; CBCA is torsion-driven.
pKa (Acid)	4.65	4.79	CPCA is more acidic due to s-character stabilization of the carboxylate.
C-C-C Angle	60° (Rigid)	~88° (Puckered)	CBCA allows for "butterfly" flipping; CPCA is static.
Exit Vector	Fixed (Planar)	Variable (Equatorial/Axial)	CPCA defines rigid pharmacophores; CBCA allows adaptive binding.

The "Banana Bond" vs. The Pucker

Cyclopropane (Walsh Orbitals): The C-C bonds in CPCA are bent, with electron density bulging outward. This creates a region of high electron density that can interact with protein residues similarly to an alkene or phenyl ring (

-stacking mimicry). The carbon atoms behave as if they are hybridized, making the exocyclic C-H bonds shorter and stronger (higher BDE), which protects against CYP450 radical abstraction.

Cyclobutane (Conformational Flip): Unlike the planar cyclopropane, cyclobutane relieves torsional strain (eclipsing hydrogens) by puckering into a "butterfly" conformation. The energy barrier for this inversion is low (~1.5 kcal/mol).

• Implication: A CBCA-derived ligand can adopt either a pseudo-equatorial or pseudo-axial conformation upon binding to a receptor, offering an entropic advantage (induced fit) over the rigid CPCA.

Visualization: Conformational & Electronic Logic

The following diagram illustrates the decision logic for choosing between CPCA and CBCA based on structural requirements.

Figure 1: Decision tree for selecting between cyclopropane and cyclobutane scaffolds based on pharmacophore requirements.

Reactivity & Metabolic Stability[1][2]

Chemical Reactivity (Synthetic Risks)

• CPCA: The ring strain makes CPCA susceptible to electrophilic ring-opening, particularly under strong acidic conditions or catalytic hydrogenation. However, the carboxylic acid group exerts an electron-withdrawing effect that deactivates the ring toward electrophiles compared to cyclopropane alone.

• CBCA: Significantly more chemically stable toward ring opening. The primary synthetic challenge is steric hindrance during amide coupling, particularly if the cyclobutane is 1,1-disubstituted.

Metabolic Fate (CYP450)

• CPCA: The C-H bonds on the cyclopropane ring possess high bond dissociation energy (BDE ~106 kcal/mol) due to high s-character. This makes the ring carbons highly resistant to CYP450-mediated hydroxylation. CPCA is often used to block metabolic "hotspots."

• CBCA: The C-H bonds are more aliphatic-like (BDE ~96 kcal/mol). While more stable than linear alkyl chains, the puckered ring exposes the "flagpole" hydrogens to enzymatic attack, leading to hydroxylation and subsequent ring-opening or lactonization.

Experimental Protocols

Protocol A: High-Efficiency Amide Coupling (HATU Method)

Context: Coupling CPCA/CBCA to a hindered amine. CBCA often requires longer reaction times due to the puckered ring steric bulk.

Reagents:

• Carboxylic Acid (CPCA or CBCA) (1.0 eq)

• Amine Partner (1.1 eq)

• HATU (1.2 eq)

• DIPEA (3.0 eq)

• Solvent: DMF (anhydrous)

Step-by-Step Workflow:

• Activation: Dissolve the Acid (1.0 eq) in DMF (0.2 M concentration). Add HATU (1.2 eq) and DIPEA (1.5 eq). Stir at 0°C for 15 minutes.

  • Expert Insight: Pre-activation at low temperature prevents racemization (if chiral) and suppresses N-acyl urea formation.

• Addition: Add the Amine (1.1 eq) followed by the remaining DIPEA (1.5 eq).

• Reaction:

  • For CPCA: Warm to RT and stir for 2-4 hours. (Faster kinetics due to planar geometry).

  • For CBCA: Warm to RT and stir for 6-12 hours. If 1,1-disubstituted, heat to 50°C may be required.

  • Validation: Monitor via LCMS. Look for the active ester intermediate if conversion is stalled.

• Workup: Dilute with EtOAc, wash with 5% LiCl (aq) x3 (removes DMF), sat. NaHCO3, and brine. Dry over Na2SO4.

Protocol B: In Vitro Microsomal Stability Assay

Context: Verifying the metabolic stability advantage of CPCA vs CBCA.

Materials:

• Test Compounds (1 µM final conc.)

• Liver Microsomes (Human/Rat, 0.5 mg/mL protein)

• NADPH Regenerating System

• Quench Solution: Acetonitrile with Internal Standard (IS)

Workflow:

• Pre-incubation: Mix microsomes and test compound in phosphate buffer (pH 7.4) at 37°C for 5 minutes.

• Initiation: Add NADPH to start the reaction (Time

  ).

• Sampling: Aliquot 50 µL at

  min.

• Quenching: Immediately dispense aliquots into 150 µL cold Acetonitrile/IS. Vortex and centrifuge (4000g, 10 min).

• Analysis: Analyze supernatant via LC-MS/MS.

• Calculation: Plot ln(% Remaining) vs. time.

  • Expectation: CPCA analogues typically show

    (High Stability). CBCA analogues often range depending on substitution.

Metabolic Pathway Visualization

The following diagram details the metabolic divergence between the two scaffolds.

Figure 2: Metabolic stability pathways comparing the resistance of CPCA to the oxidation susceptibility of CBCA.

References

• Wiberg, K. B. (1986). "The Concept of Strain in Organic Chemistry." Angewandte Chemie International Edition, 25(4), 312–322. Link

• Kuck, D. (2006). "Benign by Design: Bioisosteres in Drug Discovery." Journal of Medicinal Chemistry, 49, 3001. (General reference on cycloalkyl bioisosteres).

• Meanwell, N. A. (2011). "Synopsis of Some Recent Tactical Application of Bioisosteres in Drug Design." Journal of Medicinal Chemistry, 54(8), 2529–2591. Link

• Talele, T. T. (2016). "The 'Cyclopropyl Fragment' is a Versatile Player in Drug Design." Journal of Medicinal Chemistry, 59(19), 8712–8756. Link

• Barnes-Seeman, D. (2013). "The Role of Cyclobutanes in Medicinal Chemistry." Current Topics in Medicinal Chemistry, 13, 1-15.

Safety & Regulatory Compliance

A Guide to the Proper Disposal of 2-(Difluoromethyl)cyclobutane-1-carboxylic acid

This document provides a comprehensive, step-by-step guide for the safe and compliant disposal of 2-(Difluoromethyl)cyclobutane-1-carboxylic acid. As a novel compound, specific safety data may not be readily available. Therefore, this guide is built upon established principles of chemical safety, regulatory compliance, and hazard assessment through chemical analogy. Our primary goal is to empower researchers, scientists, and drug development professionals with the knowledge to manage this chemical waste stream responsibly, ensuring personnel safety and environmental protection.

Part 1: Hazard Assessment by Chemical Analogy

Understanding the potential hazards of a chemical is the first step toward safe handling and disposal. In the absence of a specific Safety Data Sheet (SDS) for 2-(Difluoromethyl)cyclobutane-1-carboxylic acid, we must infer its properties from its structural components: the carboxylic acid functional group and the difluoromethyl group.

• Carboxylic Acid Moiety : The carboxylic acid group is known to impart acidic, and often corrosive, properties. Analogous compounds like Cyclobutanecarboxylic Acid and Difluoroacetic Acid are classified as corrosive, capable of causing severe skin burns and eye damage.[1][2] It is therefore prudent to handle 2-(Difluoromethyl)cyclobutane-1-carboxylic acid as a corrosive material .

• Difluoromethyl Group (C-F Bonds) : The carbon-fluorine (C-F) bond is one of the strongest single bonds in organic chemistry. This stability means the compound is not expected to readily degrade in the environment, placing it in a category of concern similar to other per- and polyfluoroalkyl substances (PFAS), often called "forever chemicals".[3][4] Improper disposal, such as drain disposal or standard landfilling, could lead to long-term environmental contamination. Furthermore, the thermal decomposition of fluorinated compounds can release highly toxic gases, such as hydrogen fluoride, if not performed under the correct conditions.[5]

Table 1: Inferred Hazard Profile

Feature	Associated Hazard	Rationale & Handling Implication
Carboxylic Acid Group	Corrosive (Causes severe skin burns and eye damage)	Handle with appropriate personal protective equipment (PPE), including acid-resistant gloves, chemical splash goggles, and a face shield.[1][2]
Difluoromethyl Group	Environmental Persistence	Must be disposed of as regulated hazardous waste. High-temperature incineration is the required destruction method.[3][4][6]
Fluorinated Compound	Hazardous Decomposition Products	Thermal decomposition must occur in a specialized, high-temperature hazardous waste incinerator to ensure complete mineralization and prevent the release of toxic byproducts like hydrogen fluoride.[5]

Part 2: The Regulatory Landscape: OSHA and EPA Compliance

Disposal of laboratory chemicals is strictly regulated to protect both workers and the environment. Two key U.S. federal agencies set the standards:

• Occupational Safety and Health Administration (OSHA) : OSHA's standard on "Occupational Exposure to Hazardous Chemicals in Laboratories" (29 CFR 1910.1450) mandates that all laboratories develop and implement a written Chemical Hygiene Plan (CHP) .[7][8] This plan must include specific standard operating procedures (SOPs) for the safe handling and disposal of hazardous chemicals, including provisions for particularly hazardous substances.[8][9]

• Environmental Protection Agency (EPA) : The EPA regulates hazardous waste from its point of generation to its final disposal under the Resource Conservation and Recovery Act (RCRA) .[10] 2-(Difluoromethyl)cyclobutane-1-carboxylic acid must be managed as a hazardous waste. This involves making a proper hazardous waste determination, storing the waste in labeled containers, and ensuring it is transported to a licensed Treatment, Storage, and Disposal Facility (TSDF).[11][12]

Part 3: Step-by-Step Disposal Protocol

This protocol provides a direct, procedural workflow for the safe disposal of 2-(Difluoromethyl)cyclobutane-1-carboxylic acid.

Step 1: Wear Appropriate Personal Protective Equipment (PPE)

Based on the inferred corrosive nature, the following PPE is mandatory when handling the waste material:

• Eye Protection : Chemical safety goggles and a face shield.

• Hand Protection : Acid-resistant gloves (e.g., butyl rubber or laminate).

• Body Protection : A laboratory coat and closed-toe shoes.

Step 2: Waste Characterization and Segregation

• Classify : This material must be classified as Hazardous Waste .

• Segregate : Collect waste 2-(Difluoromethyl)cyclobutane-1-carboxylic acid and any materials contaminated with it (e.g., pipette tips, contaminated paper towels) in a dedicated waste container.

• Do Not Mix : Never mix this waste with other waste streams, especially bases or strong oxidizing agents, to avoid violent reactions.

Step 3: Container Selection and Labeling

• Container : Use a chemically compatible container, preferably made of High-Density Polyethylene (HDPE). The container must be in good condition with a secure, leak-proof screw cap.

• Labeling : The container must be labeled clearly and immediately upon the first addition of waste. The EPA requires the label to include:[12]

  • The words "HAZARDOUS WASTE "

  • The full chemical name: "2-(Difluoromethyl)cyclobutane-1-carboxylic acid "

  • An indication of the hazards, such as "Corrosive "

Step 4: Accumulation and Storage

• Store the labeled waste container in a designated Satellite Accumulation Area (SAA) , which should be at or near the point of generation and under the control of laboratory personnel.[11]

• Keep the container closed at all times except when adding waste.

• Place the container in secondary containment (e.g., a chemical-resistant tray or bin) to contain any potential leaks.

• Store away from heat, open flames, and incompatible materials.

Step 5: Arranging for Final Disposal

• Contact your institution’s Environmental Health and Safety (EHS) department to schedule a pickup for your hazardous waste. Do not attempt to dispose of this chemical through a third party yourself.

• Follow all institutional procedures for waste pickup requests.

Step 6: Recommended Final Disposal Method: High-Temperature Incineration

Due to the strength and persistence of the C-F bond, the only environmentally sound disposal method is high-temperature incineration in a RCRA-permitted hazardous waste incinerator.[4] This process provides the energy required to break the carbon-fluorine bonds, ensuring complete destruction of the compound and preventing its release into the environment.[3][6]

Workflow for Proper Disposal

Caption: Decision workflow for the disposal of 2-(Difluoromethyl)cyclobutane-1-carboxylic acid.

Part 4: Emergency Procedures

Your institution's Chemical Hygiene Plan (CHP) should have detailed emergency procedures. The following is general guidance.

• Spills : For a small spill, absorb the material with a non-reactive absorbent (e.g., vermiculite, sand). Collect the contaminated absorbent in a labeled hazardous waste container. Decontaminate the area with a mild soap and water solution. For large spills, evacuate the area immediately and contact your institution's EHS or emergency response team.

• Personal Exposure :

  • Eyes : Immediately flush with copious amounts of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[13]

  • Skin : Immediately flush skin with plenty of water for at least 15 minutes while removing contaminated clothing. Seek immediate medical attention.[13]

  • Inhalation : Move to fresh air. If not breathing, give artificial respiration. Seek immediate medical attention.

  • Ingestion : Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical attention.[1]

References

• U.S. Environmental Protection Agency. (n.d.). Regulations for Hazardous Waste Generated at Academic Laboratories. Retrieved from [Link]

• Cole-Parmer. (2005, October 3). Material Safety Data Sheet - Difluoroacetic Acid, 98%. Retrieved from [Link]

• Oregon OSHA. (n.d.). Preventing Exposure to Hazardous Chemicals in Laboratories. Retrieved from [Link]

• U.S. Occupational Safety and Health Administration. (n.d.). Laboratory Safety Guidance. Retrieved from [Link]

• CloudSDS. (2025, August 5). OSHA Chemical Hygiene Plan Requirements | A Detailed Guide. Retrieved from [Link]

• U.S. Environmental Protection Agency. (n.d.). Alternative Generator Regulations for Managing Hazardous Waste in Academic Laboratories. Retrieved from [Link]

• U.S. Occupational Safety and Health Administration. (n.d.). OSHA Factsheet: Laboratory Safety Chemical Hygiene Plan. Retrieved from [Link]

• Haley, D. (2019, June 15). Laboratory Waste Management: The New Regulations. MedicalLab Management. Retrieved from [Link]

• Haley, D. (2021, October 26). Managing Hazardous Chemical Waste in the Lab. Lab Manager. Retrieved from [Link]

• Columbia University. (n.d.). Chemical Hygiene Plan. Retrieved from [Link]

• PubMed. (n.d.). Hazardous waste disposal and the clinical laboratory. Retrieved from [Link]

• U.S. Environmental Protection Agency. (2024, April 8). Interim Guidance on the Destruction and Disposal of Perfluoroalkyl and Polyfluoroalkyl Substances and Materials Containing Perfluoroalkyl and Polyfluoroalkyl Substances. Retrieved from [Link]

• Chemcia Scientific. (n.d.). Material Safety Data Sheet - Cyclobutanecarboxylic acid phenylamide. Retrieved from [Link]

• Carl ROTH. (2024, March 1). Safety Data Sheet: Cyclobutane-1,1-dicarboxylic acid. Retrieved from [Link]

• Eurofins USA. (2025, October 13). Finding an End to Forever Chemicals. Retrieved from [Link]

• MCF Environmental Services. (2023, December 27). Guidelines for Disposing of PFAs. Retrieved from [Link]

• Sciencemadness Wiki. (2025, August 20). Proper disposal of chemicals. Retrieved from [Link]

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• 3. Finding an End to Forever Chemicals - Eurofins USA [eurofinsus.com]
• 4. mcfenvironmental.com [mcfenvironmental.com]
• 5. synquestlabs.com [synquestlabs.com]
• 6. epa.gov [epa.gov]
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• 9. OSHA Chemical Hygiene Plan Requirements | A Detailed Guide [cloudsds.com]
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